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1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- Documentation Hub

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  • Product: 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-
  • CAS: 27257-18-7

Core Science & Biosynthesis

Foundational

chemical structure and molecular weight of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-

An In-Depth Technical Guide to 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 7-Azaindole Scaffold 1H-Pyrrolo[2,3-b]pyr...

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Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 7-Azaindole Scaffold

1H-Pyrrolo[2,3-b]pyridine, commonly known as 7-azaindole, and its derivatives are privileged scaffolds in drug discovery.[1][2] The incorporation of a nitrogen atom in the indole ring system imparts unique electronic properties, influencing the molecule's ability to engage in hydrogen bonding and other non-covalent interactions with biological targets.[3] The 2-substituted derivatives, such as the focus of this guide, 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine, are of particular importance as they allow for the exploration of specific binding pockets in enzymes and receptors.[4] Understanding the precise chemical structure and molecular weight of these compounds is a critical first step in any research and development endeavor, forming the basis for structure-activity relationship (SAR) studies and ensuring the integrity of experimental results.

Core Molecular Attributes

A thorough understanding of the physicochemical properties of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- is paramount for its application in drug development. These foundational data inform everything from reaction kinetics to formulation strategies.

Chemical Structure

The chemical structure of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- is characterized by a bicyclic system where a pyrrole ring is fused to a pyridine ring. The isopropyl group, -(1-methylethyl), is attached at the 2-position of the pyrrolo[2,3-b]pyridine core.

Caption: Chemical structure of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-.

Molecular Formula and Weight

The molecular formula and weight are fundamental identifiers for any chemical compound.

PropertyValueSource
Molecular Formula C10H12N2[5]
Molecular Weight 160.22 g/mol [5]
Exact Mass 160.100048 g/mol
Monoisotopic Mass 160.100048 g/mol

These values are crucial for quantitative analysis, such as preparing solutions of known concentrations and interpreting mass spectrometry data.

Experimental Determination and Characterization

The theoretical properties of a compound must be confirmed through empirical analysis. The following section outlines standard protocols for the characterization of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-.

Mass Spectrometry for Molecular Weight Confirmation

Mass spectrometry (MS) is an indispensable tool for accurately determining the molecular weight of a compound.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

  • Sample Preparation: Dissolve a small amount of the synthesized and purified compound in a volatile organic solvent (e.g., methanol or dichloromethane) to a concentration of approximately 1 mg/mL.

  • Instrument Setup:

    • Ionization Mode: Electron Ionization (EI)

    • Ionization Energy: 70 eV (a standard energy that promotes fragmentation and provides a reproducible spectrum).

    • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

    • Inlet System: Direct insertion probe or gas chromatography (GC) for volatile compounds.

  • Data Acquisition: Introduce the sample into the ion source. The resulting mass spectrum will show the molecular ion peak (M+) and characteristic fragmentation patterns.

  • Data Analysis: The molecular ion peak should correspond to the calculated molecular weight of the compound (160.22 g/mol ).[5] The fragmentation pattern can provide additional structural information. For the parent 1H-Pyrrolo[2,3-b]pyridine, the molecular ion is observed at m/z 118.[6][7]

Causality Behind Experimental Choices: EI is a "hard" ionization technique that provides a distinct molecular ion peak and a rich fragmentation pattern, which is useful for structural elucidation and library matching. A standard ionization energy of 70 eV is used to ensure that the resulting spectra are comparable to established databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Verification

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, confirming the connectivity of atoms and the overall structure.

Experimental Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical to avoid interfering signals.

  • Instrument Setup:

    • Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for good signal dispersion.

    • Nuclei: Acquire both ¹H and ¹³C spectra.

    • Temperature: Room temperature.

  • Data Acquisition:

    • ¹H NMR: Acquire a standard one-dimensional proton spectrum. Key signals to observe would include those for the aromatic protons on the pyridine and pyrrole rings, the methine proton of the isopropyl group, and the methyl protons of the isopropyl group. The NH proton of the pyrrole ring may also be observable.

    • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. This will show a single peak for each unique carbon atom in the molecule.

  • Data Analysis: The chemical shifts (δ), coupling constants (J), and integration values of the proton signals, along with the chemical shifts of the carbon signals, should be consistent with the proposed structure of 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine. For comparison, the parent 1H-pyrrolo[2,3-b]pyridine shows characteristic signals in its NMR spectrum.[8]

Trustworthiness of the Protocol: The combination of ¹H and ¹³C NMR provides a self-validating system. The number of signals in each spectrum should correspond to the number of unique protons and carbons in the molecule, and the splitting patterns in the ¹H NMR spectrum should be consistent with the connectivity of the atoms.

Synthesis and Functionalization

The synthesis of 2-substituted-7-azaindoles can be achieved through various synthetic routes.[4][9] These methods often involve the construction of the bicyclic core followed by the introduction of the desired substituent at the 2-position.[10] The ability to functionalize the 7-azaindole scaffold at different positions is a key aspect of its utility in medicinal chemistry, allowing for the fine-tuning of its pharmacological properties.[1][3]

G cluster_0 Synthesis of 2-Substituted 7-Azaindoles Start Starting Materials (e.g., Substituted Pyridines) Step1 Ring Formation (e.g., Fischer, Madelung) Start->Step1 Intermediate 7-Azaindole Core Step1->Intermediate Step2 Functionalization at C2 (e.g., Cross-Coupling) Intermediate->Step2 Product 2-(1-methylethyl)- 1H-Pyrrolo[2,3-b]pyridine Step2->Product

Caption: General synthetic workflow for 2-substituted 7-azaindoles.

Conclusion

This technical guide has provided a detailed overview of the . The accurate determination of these fundamental properties through robust analytical techniques such as mass spectrometry and NMR spectroscopy is a cornerstone of chemical research and drug development. The 7-azaindole scaffold continues to be a fertile ground for the discovery of new therapeutic agents, and a thorough understanding of its derivatives is essential for advancing this field.

References

  • PubChem. 1H-Pyrrolo(2,3-b)pyridine, 2,3-dihydro-1,3,3-trimethyl-2-methylene-. National Center for Biotechnology Information. [Link]

  • PubChem. 1H-Pyrrolo(2,3-b)pyridine. National Center for Biotechnology Information. [Link]

  • NIST. 1H-Pyrrolo[2,3-b]pyridine. National Institute of Standards and Technology. [Link]

  • PMC. Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. National Center for Biotechnology Information. [Link]

  • NextSDS. 2-Isopropyl-1H-pyrrolo[2,3-b]pyridine — Chemical Substance Information. [Link]

  • ResearchGate. Synthesis of 2-substituted-7-azaindoles from 2-amino-3-picolin. [Link]

  • MDPI. Optimization and Scaling up of the Azaindole Derivatives Synthesis. [Link]

  • RosDok. Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile. [Link]

  • Journal of the Chemical Society C: Organic. Syntheses and properties of 1H-pyrrolo[2,3-b]pyridines. [Link]

Sources

Exploratory

The Structural Pharmacology and Mechanism of Action of 2-Isopropyl-7-Azaindole Derivatives

Executive Summary In the landscape of targeted kinase inhibitors, the 1H-Pyrrolo[2,3-b]pyridine (commonly known as 7-azaindole) scaffold has emerged as a privileged pharmacophore. Specifically, its 2-(1-methylethyl)- (or...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of targeted kinase inhibitors, the 1H-Pyrrolo[2,3-b]pyridine (commonly known as 7-azaindole) scaffold has emerged as a privileged pharmacophore. Specifically, its 2-(1-methylethyl)- (or 2-isopropyl) derivatives represent a highly optimized class of ATP-competitive inhibitors. As an application scientist overseeing early-stage drug discovery pipelines, I routinely leverage this scaffold because it elegantly solves two persistent challenges in kinome targeting: achieving high-affinity hinge-region binding and driving exquisite target selectivity.

This whitepaper dissects the structural pharmacology, primary mechanism of action (MoA), and the self-validating experimental workflows required to evaluate 2-isopropyl-7-azaindole derivatives, with a specific focus on their role as Casein Kinase 1 Delta (CSNK1D) modulators [1].

Structural Pharmacology: The Purine Bioisostere

To understand the efficacy of 2-isopropyl-7-azaindole derivatives, we must analyze the causality behind their structural design. The 7-azaindole core is a well-documented bioisostere of the purine ring found in endogenous ATP [2].

  • The Hinge-Binding Motif: The nitrogen at the 7-position (N7) acts as a precise hydrogen bond acceptor, while the pyrrole nitrogen (N1-H) acts as a hydrogen bond donor. This configuration forms a highly stable bidentate hydrogen bond network with the backbone amides of the kinase hinge region (e.g., the conserved Ala/Glu/Met residues).

  • The 2-Isopropyl Advantage: We introduce the 1-methylethyl (isopropyl) group at the C2 position because it projects directly into the hydrophobic pocket adjacent to the gatekeeper residue. The steric bulk of the branched aliphatic chain creates a severe steric clash with non-target kinases possessing smaller hydrophobic pockets, thereby driving the high selectivity index of these derivatives [3].

Mechanism of Action: CSNK1D Inhibition and Circadian Modulation

Recent patent literature highlights 2-isopropyl-7-azaindole derivatives as potent modulators of Casein Kinase 1 Delta (CSNK1D) , a critical regulator of the mammalian circadian clock and a target in oncology and neurodegeneration [1].

In a healthy cellular state, CSNK1D phosphorylates the Period circadian protein homolog 2 (PER2), marking it for rapid proteasomal degradation. By acting as an ATP-competitive inhibitor, the 2-isopropyl-7-azaindole derivative blocks CSNK1D catalytic activity. We target this specific node because preventing PER2 phosphorylation leads to its stabilization and nuclear retention, effectively resetting disrupted circadian rhythms associated with severe mood disorders and metabolic syndromes [1].

MoA Compound 2-Isopropyl-7-azaindole Derivative ATP ATP Binding Pocket Compound->ATP Competitive Binding CSNK1D CSNK1D Kinase PER2 PER2 Protein CSNK1D->PER2 Prevents Phosphorylation ATP->CSNK1D Blocks Degradation Proteasomal Degradation PER2->Degradation Inhibited Circadian Circadian Modulation PER2->Circadian Nuclear Retention

Caption: Mechanism of Action: 2-Isopropyl-7-azaindole derivatives blocking CSNK1D-mediated PER2 degradation.

Self-Validating Experimental Workflows

To ensure scientific integrity, our screening cascade must be a self-validating system. Biochemical potency is meaningless without proven cellular target engagement. Therefore, we pair biochemical Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) with the Cellular Thermal Shift Assay (CETSA).

Workflow Start Compound Library TRFRET TR-FRET Assay Start->TRFRET IC50 CETSA CETSA Validation TRFRET->CETSA Permeability Selectivity Kinome Profiling CETSA->Selectivity ΔTm > 2°C Lead Lead Candidate Selectivity->Lead Selectivity

Caption: Self-validating screening workflow combining biochemical TR-FRET and cellular CETSA assays.

Protocol 1: Biochemical Validation via TR-FRET Kinase Assay

We utilize TR-FRET because highly conjugated heterocycles like azaindoles often exhibit intrinsic UV-Vis autofluorescence that quenches standard luminescence assays. The time-delay in TR-FRET completely bypasses this artifact, yielding true IC50​ values.

Step-by-Step Methodology:

  • Preparation: Prepare a 10-point 1:3 serial dilution of the 2-isopropyl-7-azaindole derivative in 100% DMSO.

  • Enzyme Incubation: Transfer 100 nL of the compound to a 384-well low-volume plate. Add 5 µL of recombinant CSNK1D enzyme (1 nM final concentration) suspended in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Incubate for 15 minutes at room temperature to allow equilibrium binding.

  • Reaction Initiation: Add 5 µL of a substrate mix containing ULight-labeled PER2 peptide and ATP at its apparent Km​ (to ensure competitive binding kinetics are accurately measured).

  • Termination & Detection: After 60 minutes, halt the reaction with 10 µL of EDTA (to chelate Mg2+ ) containing a Europium-labeled anti-phospho antibody.

  • Readout: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar) using a 340 nm excitation and dual emission at 615 nm and 665 nm. Calculate the IC50​ using a 4-parameter logistic fit.

Protocol 2: Cellular Target Engagement via CETSA

Biochemical IC50​ does not guarantee membrane permeability. We use CETSA because it proves the compound enters the live cell and physically stabilizes the CSNK1D protein against heat-induced aggregation, validating the intracellular MoA [4].

Step-by-Step Methodology:

  • Cell Treatment: Seed HEK293T cells in a 6-well plate. Treat with 1 µM of the 2-isopropyl-7-azaindole derivative (or DMSO vehicle) for 2 hours at 37°C.

  • Thermal Gradient: Harvest the cells, wash with PBS, and aliquot into PCR tubes. Subject the tubes to a thermal gradient (e.g., 40°C to 60°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at room temperature.

  • Lysis & Separation: Lyse the cells using 3 cycles of rapid freeze-thaw in liquid nitrogen. Centrifuge at 20,000 x g for 20 minutes at 4°C. The denatured (unbound) proteins pellet, while the ligand-stabilized proteins remain in the soluble supernatant.

  • Quantification: Analyze the soluble fractions via quantitative Western blot using an anti-CSNK1D primary antibody.

  • Validation: Plot the band intensities against temperature to determine the aggregation temperature ( Tagg​ ). A positive shift ( ΔTagg​>2∘C ) in the compound-treated group definitively validates cellular target engagement.

Quantitative Data Presentation

The addition of the 2-isopropyl group is not arbitrary; it is a calculated structural modification that drastically alters the thermodynamic binding profile. The table below summarizes the Structure-Activity Relationship (SAR) progression, demonstrating how steric bulk at the C2 position optimizes the scaffold.

Table 1: SAR Progression of 7-Azaindole Derivatives against CSNK1D

Compound ScaffoldKinase TargetBiochemical IC50​ (nM)CETSA ΔTagg​ (°C)Kinome Selectivity Index ( S10​ )
Unsubstituted 7-azaindoleCSNK1D> 10,000N/APromiscuous ( S10​ > 0.5)
2-Methyl-7-azaindoleCSNK1D450+0.8Moderate ( S10​ = 0.25)
2-Isopropyl-7-azaindole CSNK1D 12 +4.5 High ( S10​ < 0.05)

Note: S10​ score represents the fraction of 400+ tested kinases inhibited by >90% at 1 µM. A lower score indicates higher selectivity.

References

  • Casein kinase 1 delta modulators Google P
  • The Azaindole Framework in the Design of Kinase Inhibitors National Institutes of Health (PMC)[Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors J-Stage (Chem. Pharm. Bull.)[Link]

  • A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery ACS Publications (Journal of Medicinal Chemistry)[Link]

Foundational

Pharmacokinetic Profiling of 2-Isopropyl-1H-Pyrrolo[2,3-b]pyridine: A Technical Guide to ADME Optimization of 7-Azaindole Scaffolds

Executive Summary & Physicochemical Rationale In modern drug discovery, the strategic substitution of an indole core with a 7-azaindole (1H-pyrrolo[2,3-b]pyridine) moiety is a privileged tactic used to modulate physicoch...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Physicochemical Rationale

In modern drug discovery, the strategic substitution of an indole core with a 7-azaindole (1H-pyrrolo[2,3-b]pyridine) moiety is a privileged tactic used to modulate physicochemical properties and optimize pharmacokinetic (PK) profiles [1]. The compound 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (commonly known as 2-isopropyl-7-azaindole) serves as a highly versatile building block.

As a Senior Application Scientist, understanding the causality between this specific chemical architecture and its biological fate is critical. The nitrogen at position 7 acts as a potent hydrogen bond acceptor, which is essential for engaging kinase hinge regions (e.g., in ATM or CSF-1R inhibitors) [2]. Concurrently, it lowers the HOMO (Highest Occupied Molecular Orbital) energy of the ring system, rendering the scaffold significantly more resistant to oxidative metabolism than its indole counterpart. The addition of the 2-isopropyl group introduces steric bulk and increases lipophilicity (LogP). While this enhances passive membrane permeability, it also introduces a specific liability for CYP-mediated aliphatic hydroxylation [3].

This whitepaper details the definitive preclinical pharmacokinetic profiling strategy for derivatives of the 2-isopropyl-7-azaindole scaffold, providing self-validating protocols for in vitro and in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) characterization.

In Vitro Metabolic Stability & Profiling

The primary clearance mechanism for 7-azaindole derivatives is hepatic Phase I metabolism [4]. The 2-isopropyl group is particularly susceptible to aliphatic hydroxylation by CYP3A4, while the pyridine nitrogen can undergo N-oxidation mediated by Flavin-containing monooxygenases (FMOs).

Metabolism Parent 2-Isopropyl-7-Azaindole (Parent Scaffold) CYP CYP450 / FMO Enzymatic Complex Parent->CYP Phase I Metabolism Met1 Aliphatic Hydroxylation (Isopropyl Group) CYP->Met1 CYP3A4 / CYP2C9 Met2 N-Oxidation (Pyridine Ring) CYP->Met2 FMO / CYP3A4 Met3 Arene Oxidation (Pyrrole Core) CYP->Met3 CYP1A2

Phase I metabolic pathways of the 2-isopropyl-7-azaindole scaffold.

Protocol: Self-Validating Liver Microsomal Stability Assay

To accurately determine the intrinsic clearance ( CLint​ ) of the scaffold, a liver microsomal assay must be executed with strict kinetic controls.

Step-by-Step Methodology:

  • Preparation: Thaw pooled human or rodent liver microsomes on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM MgCl2​ .

    • Causality: MgCl2​ is an essential cofactor that facilitates the electron transfer from NADPH-cytochrome P450 reductase to the CYP enzymes.

  • Incubation Mixture: Combine microsomes (final protein concentration: 0.5 mg/mL) and the 2-isopropyl-7-azaindole test compound (1 µM) in the buffer.

    • Causality: Dosing at 1 µM ensures the reaction operates under first-order kinetics (well below the typical Km​ for CYP enzymes), allowing for accurate half-life calculation.

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

    • Causality: NADPH provides the obligate reducing equivalents required to drive the CYP450 catalytic cycle. Without it, Phase I oxidation cannot occur.

  • Sampling & Termination: Remove 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

    • Causality: The 3:1 ratio of cold organic solvent instantly precipitates the microsomal proteins, halting enzymatic activity and locking the metabolite profile in time.

  • Validation & System Suitability (Critical): Run parallel incubations with Verapamil (high-clearance control) and Warfarin (low-clearance control). The assay is mathematically validated only if Verapamil exhibits >70% depletion and Warfarin exhibits <10% depletion at 60 minutes.

Permeability and Efflux Assessment

The lipophilic nature of the 2-isopropyl group generally grants the 7-azaindole scaffold excellent passive transcellular permeability. However, depending on the full molecular topology, the nitrogen heteroatoms can act as recognition motifs for efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP).

Protocol: Caco-2 Bidirectional Permeability Assay
  • Cell Culture & Polarization: Seed Caco-2 cells on polycarbonate Transwell filter inserts. Culture for 21 days.

    • Causality: A 21-day maturation period is non-negotiable. It is required for the cells to fully differentiate into enterocyte-like phenotypes, express tight junctions, and localize efflux transporters to the apical membrane.

  • Integrity Verification: Measure Transepithelial Electrical Resistance (TEER). Proceed only with wells exhibiting TEER > 250 Ω·cm².

  • Dosing: Add the test compound (10 µM) to the Apical (A) chamber for A-to-B transport (simulating absorption), or the Basolateral (B) chamber for B-to-A transport (simulating efflux). Incubate at 37°C for 2 hours.

  • Validation & System Suitability (Critical): Co-incubate with Lucifer Yellow. The assay is validated only if the Lucifer Yellow apparent permeability ( Papp​ ) is <0.5×10−6 cm/s, proving the tight junctions remained intact during the assay.

  • Calculation: Calculate the Efflux Ratio ( ER=Papp​(B−A)/Papp​(A−B) ). An ER > 2.0 indicates active efflux liability.

In Vivo Pharmacokinetic Profiling Strategy

Transitioning from in vitro data to in vivo reality requires a structured workflow utilizing In Vitro to In Vivo Extrapolation (IVIVE).

PKWorkflow InVitro In Vitro ADME (Microsomes, Caco-2) Bioanalysis LC-MS/MS Method Dev InVitro->Bioanalysis Optimize LOQ InVivo In Vivo Dosing (IV / PO in Rodents) Bioanalysis->InVivo Plasma Quant PKAnalysis NCA & IVIVE Modeling InVivo->PKAnalysis Conc-Time

Integrated preclinical pharmacokinetic profiling workflow.

Quantitative Data Presentation

Based on historical profiling of 2-isopropyl-7-azaindole derivatives in early drug discovery [1][2][3], the following table summarizes the expected pharmacokinetic parameter ranges and their mechanistic implications.

Pharmacokinetic ParameterExpected Range (Rodent Model)Mechanistic Implication for 2-Isopropyl-7-Azaindole Scaffolds
LogP (Calculated) 2.5 – 3.5Optimal balance; ensures high passive permeability while avoiding excessive non-specific tissue binding.
Papp​ (A-B Permeability) >15×10−6 cm/sIndicates near-complete intestinal absorption; ideal for oral formulations.
Plasma Protein Binding (PPB) 75% – 90%Moderate binding driven by the isopropyl group's lipophilicity; ensures adequate free fraction ( fu​ ) for target engagement.
Intrinsic Clearance ( CLint​ ) 20 – 50 µL/min/mgModerate hepatic extraction ratio. Primarily driven by CYP3A4 oxidation of the isopropyl moiety.
Oral Bioavailability (%F) 40% – 80%Highly favorable. The 7-azaindole core protects against rapid first-pass metabolism compared to standard indoles.
Bioanalytical Quantification (LC-MS/MS)

To generate the data in the table above, plasma samples must be analyzed using a validated LC-MS/MS method. The 2-isopropyl-7-azaindole scaffold ionizes efficiently in Positive Electrospray Ionization (ESI+) due to the basicity of the pyridine nitrogen. A typical Multiple Reaction Monitoring (MRM) transition involves the protonated precursor ion [M+H]+ fragmenting to a stable product ion via the neutral loss of the isopropyl group (propene, -42 Da), ensuring high specificity and a low Limit of Quantification (LOQ < 1 ng/mL).

References

  • Design and Synthesis of Potential Multi-Target Antidepressants: Exploration of 1-(4-(7-Azaindole)-3,6-dihydropyridin-1-yl)alkyl-3-(1H-indol-3-yl)
  • Source: Journal of Medicinal Chemistry (ACS Publications)
  • Source: PubMed (NIH)
  • Drug Discovery with Privileged Building Blocks; Tactics in Medicinal Chemistry Source: CRC Press URL

Protocols & Analytical Methods

Method

Application Notes and Protocols for the In Vitro Characterization of 1H-Pyrrolo[2,3-b]pyridine-Based Kinase Inhibitors

Introduction: The 1H-Pyrrolo[2,3-b]pyridine Scaffold as a Privileged Structure in Kinase Inhibitor Discovery The 1H-pyrrolo[2,3-b]pyridine, also known as 7-azaindole, represents a versatile and highly valuable scaffold i...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The 1H-Pyrrolo[2,3-b]pyridine Scaffold as a Privileged Structure in Kinase Inhibitor Discovery

The 1H-pyrrolo[2,3-b]pyridine, also known as 7-azaindole, represents a versatile and highly valuable scaffold in medicinal chemistry. Its unique structural and electronic properties have positioned it as a "privileged structure" for the design of potent and selective kinase inhibitors. Kinases are a large family of enzymes that play a critical role in cellular signaling by catalyzing the phosphorylation of specific substrates.[1][2] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets.[3]

The 1H-pyrrolo[2,3-b]pyridine core can be strategically modified to interact with the ATP-binding pocket of various kinases, leading to the development of targeted therapies.[4] Recent research has highlighted the potential of derivatives of this scaffold as potent inhibitors of several key kinases, including Traf2- and Nck-interacting kinase (TNIK), Salt-Inducible Kinase 2 (SIK2), and Cyclin-Dependent Kinase 8 (CDK8).[5][6][7] This application note will focus on providing a comprehensive guide to the in vitro characterization of novel inhibitors based on the 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- scaffold, using CDK8 as a primary example.

Cyclin-Dependent Kinase 8 (CDK8) is a transcriptional kinase that, together with its partner Cyclin C, forms the kinase module of the Mediator complex.[8][9] The Mediator complex is a crucial co-regulator of transcription, bridging transcription factors and RNA polymerase II.[8] CDK8 has been shown to regulate the activity of several key signaling pathways, including the Wnt/β-catenin and STAT pathways, which are often aberrantly activated in cancer.[8][9][10] Consequently, the development of selective CDK8 inhibitors is a promising therapeutic strategy for various malignancies, including colorectal cancer and prostate cancer.[11][12]

This guide will provide detailed protocols for a suite of in vitro assays designed to:

  • Determine the biochemical potency of a novel 1H-pyrrolo[2,3-b]pyridine-based inhibitor against CDK8.

  • Assess the inhibitor's effect on CDK8-mediated signaling in a cellular context.

  • Evaluate the anti-proliferative activity of the inhibitor in cancer cell lines.

  • Confirm target engagement of the inhibitor with CDK8 in intact cells.

These protocols are intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel kinase inhibitors.

CDK8 Signaling Pathway and Rationale for Inhibition

As a key transcriptional regulator, CDK8 influences multiple oncogenic signaling pathways. Understanding these pathways is crucial for designing and interpreting in vitro experiments.

  • Wnt/β-catenin Pathway: In many cancers, particularly colorectal cancer, the Wnt/β-catenin pathway is constitutively active. CDK8 has been shown to be a positive regulator of this pathway by phosphorylating key components, leading to the transcription of Wnt target genes that drive cell proliferation.[3][13]

  • STAT Pathway: The Janus kinase (JAK)/signal transducer and activator of transcription (STAT) pathway is critical for cytokine signaling. CDK8 can phosphorylate STAT1 on serine 727, a modification required for its full transcriptional activity.[10] Inhibition of CDK8 can therefore attenuate the expression of STAT1-dependent genes involved in inflammation and cell survival.[10]

By inhibiting the kinase activity of CDK8, novel compounds based on the 1H-pyrrolo[2,3-b]pyridine scaffold can potentially block these oncogenic signaling cascades, leading to anti-tumor effects.

CDK8_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Wnt_Ligand Wnt Ligand Frizzled_Receptor Frizzled Receptor Wnt_Ligand->Frizzled_Receptor Cytokine Cytokine (e.g., IFNγ) Cytokine_Receptor Cytokine Receptor Cytokine->Cytokine_Receptor Beta_Catenin β-catenin Frizzled_Receptor->Beta_Catenin leads to stabilization JAK JAK Cytokine_Receptor->JAK activates TCF_LEF TCF/LEF Beta_Catenin->TCF_LEF translocates & binds STAT1_Y701 STAT1 (pY701) JAK->STAT1_Y701 phosphorylates STAT1_S727 STAT1 (pS727) STAT1_Y701->STAT1_S727 translocates to nucleus Mediator_Complex Mediator Complex TCF_LEF->Mediator_Complex recruits CDK8_CycC CDK8/CycC Mediator_Complex->CDK8_CycC contains RNA_Pol_II RNA Pol II Mediator_Complex->RNA_Pol_II regulates CDK8_CycC->TCF_LEF phosphorylates CDK8_CycC->STAT1_S727 phosphorylates Target_Gene_Expression Target Gene Transcription RNA_Pol_II->Target_Gene_Expression Inhibitor 1H-Pyrrolo[2,3-b]pyridine Inhibitor Inhibitor->CDK8_CycC inhibits

Figure 1: Simplified CDK8 signaling pathways and the point of intervention for a 1H-pyrrolo[2,3-b]pyridine-based inhibitor.

Experimental Protocols

The following protocols provide a comprehensive workflow for the in vitro characterization of a novel 1H-pyrrolo[2,3-b]pyridine-based CDK8 inhibitor.

Experimental_Workflow Start Novel 1H-Pyrrolo[2,3-b]pyridine Compound Biochemical_Assay Protocol 1: In Vitro Kinase Assay Start->Biochemical_Assay Target_Engagement Protocol 2: Cellular Target Engagement (CETSA) Start->Target_Engagement IC50 Biochemical Potency (IC50) Biochemical_Assay->IC50 Cellular_Signaling Protocol 3: Western Blot for Downstream Signaling Target_Engagement->Cellular_Signaling Binding_Confirmation Confirmation of Target Binding in Intact Cells Target_Engagement->Binding_Confirmation Cell_Viability Protocol 4: Cell Viability Assay (MTT) Cellular_Signaling->Cell_Viability Cellular_Activity Modulation of CDK8 Signaling Pathway Cellular_Signaling->Cellular_Activity Functional_Outcome Anti-proliferative Effect Cell_Viability->Functional_Outcome End Comprehensive In Vitro Profile IC50->End Binding_Confirmation->End Cellular_Activity->End Functional_Outcome->End

Figure 2: Overall experimental workflow for the in vitro characterization of a novel CDK8 inhibitor.

Protocol 1: In Vitro Kinase Assay for IC50 Determination

This protocol describes a luminescence-based kinase assay to determine the 50% inhibitory concentration (IC50) of a test compound against purified CDK8/Cyclin C. The assay measures the amount of ATP remaining after the kinase reaction, which is inversely proportional to kinase activity.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures kinase activity by quantifying the amount of ADP produced during the enzymatic reaction. After the kinase reaction, an ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. A Kinase Detection Reagent is then added to convert the generated ADP back to ATP and provides the necessary components (luciferase/luciferin) to produce a luminescent signal that is proportional to the ADP concentration.

Kinase_Assay_Principle cluster_reaction Kinase Reaction cluster_detection Luminescent Detection CDK8 CDK8/CycC Phospho_Substrate Phosphorylated Substrate Substrate Substrate Substrate->Phospho_Substrate ATP ATP ADP ADP ATP->ADP ADP_to_ATP ADP -> ATP (Kinase Detection Reagent) ADP->ADP_to_ATP is converted to Inhibitor Inhibitor Inhibitor->CDK8 Luciferase Luciferase ADP_to_ATP->Luciferase drives reaction Light Light Signal Luciferase->Light Luciferin Luciferin Luciferin->Luciferase

Figure 3: Principle of the luminescence-based in vitro kinase assay.

Materials:

  • Recombinant human CDK8/Cyclin C enzyme

  • CDK Substrate Peptide

  • ATP

  • Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

  • Test inhibitor (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • White, opaque 96-well or 384-well plates

  • Multichannel pipettes

  • Plate reader with luminescence detection capabilities

Procedure:

  • Reagent Preparation:

    • Thaw all reagents on ice.

    • Prepare a 1x Kinase Assay Buffer.

    • Prepare a serial dilution of the test inhibitor in 1x Kinase Assay Buffer. The final DMSO concentration in the assay should not exceed 1%.[8] Prepare a vehicle control with the same DMSO concentration.

  • Assay Setup:

    • The assay should include "Blank" (no enzyme), "Positive Control" (enzyme + vehicle), and "Test Inhibitor" wells.

    • Prepare a master mix containing the CDK substrate peptide and ATP in 1x Kinase Assay Buffer.[14]

    • Add 12.5 µL of the master mix to each well.

    • Add 2.5 µL of the serially diluted inhibitor to the "Test Inhibitor" wells.

    • Add 2.5 µL of the DMSO vehicle to the "Positive Control" and "Blank" wells.

    • Add 10 µL of 1x Kinase Assay Buffer to the "Blank" wells.

  • Kinase Reaction:

    • Dilute the CDK8/Cyclin C enzyme to the desired concentration in 1x Kinase Assay Buffer.

    • Initiate the reaction by adding 10 µL of the diluted enzyme to the "Positive Control" and "Test Inhibitor" wells.

    • Incubate the plate at 30°C for 45 minutes.[14]

  • Signal Detection:

    • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

    • Incubate at room temperature for 40 minutes.[8]

    • Add 50 µL of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-45 minutes.[8][14]

  • Data Acquisition and Analysis:

    • Measure the luminescence of each well using a plate reader.

    • Subtract the average "Blank" signal from all other measurements.

    • Calculate the percent inhibition for each inhibitor concentration relative to the "Positive Control" (0% inhibition) and "Blank" (100% inhibition).

    • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

Data Presentation:

Inhibitor Conc. (nM)Luminescence (RLU)% Inhibition
0 (Vehicle)1,500,0000
11,350,00010
10975,00035
50750,00050
100450,00070
500150,00090
Blank50,000100

Table 1: Example data for the determination of the IC50 value of a hypothetical CDK8 inhibitor.

Protocol 2: Western Blot Analysis of Downstream Signaling

This protocol describes how to use Western blotting to assess the effect of a CDK8 inhibitor on the phosphorylation of a downstream target, STAT1 at Serine 727, in a cellular context.

Materials:

  • A relevant cell line (e.g., HeLa, A549)

  • Complete cell culture medium

  • Test inhibitor (dissolved in DMSO)

  • IFNγ (or other appropriate stimulus)

  • Ice-cold PBS

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA or Bradford protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% BSA in TBST)

  • Primary antibodies: anti-pSTAT1 (S727), anti-total STAT1, anti-GAPDH or β-actin

  • HRP-conjugated secondary antibody

  • ECL Western blotting substrate

  • Chemiluminescence imaging system

Procedure:

  • Cell Culture and Treatment:

    • Seed cells and allow them to reach 70-80% confluency.

    • Pre-treat cells with varying concentrations of the test inhibitor or vehicle (DMSO) for the desired duration (e.g., 2-24 hours).

    • Stimulate the cells with IFNγ (e.g., 10 ng/mL) for the last 30 minutes of the inhibitor treatment to induce STAT1 phosphorylation.[10]

  • Cell Lysis and Protein Quantification:

    • Wash cells with ice-cold PBS.

    • Lyse the cells with ice-cold lysis buffer.

    • Centrifuge the lysates to pellet cell debris and collect the supernatant.

    • Determine the protein concentration of each lysate.

  • SDS-PAGE and Protein Transfer:

    • Normalize the protein concentrations of all samples.

    • Add Laemmli sample buffer and boil the samples to denature the proteins.

    • Load equal amounts of protein per lane onto an SDS-PAGE gel.

    • Run the gel to separate the proteins by size.

    • Transfer the proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against pSTAT1 (S727) overnight at 4°C.[10]

    • Wash the membrane with TBST.

    • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane with TBST.

  • Signal Detection and Analysis:

    • Apply the ECL substrate to the membrane.

    • Capture the chemiluminescent signal using an imaging system.

    • To normalize the data, the membrane can be stripped and re-probed with an antibody for total STAT1 and a loading control (e.g., GAPDH or β-actin).

    • Quantify the band intensities using densitometry software.

Protocol 3: Cell Viability Assay (MTT)

This protocol describes the use of the MTT assay to measure the anti-proliferative or cytotoxic effects of the CDK8 inhibitor on a cancer cell line.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity as an indicator of cell viability. Viable cells with active metabolism can reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance at a specific wavelength.

Materials:

  • A relevant cancer cell line

  • Complete cell culture medium

  • Test inhibitor (dissolved in DMSO)

  • 96-well cell culture plates

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment:

    • Treat the cells with a serial dilution of the test inhibitor or vehicle (DMSO).

    • Incubate for the desired time period (e.g., 48-72 hours).

  • MTT Addition and Incubation:

    • Add 10-20 µL of MTT solution to each well.

    • Incubate the plate at 37°C for 2-4 hours, allowing the formazan crystals to form.

  • Formazan Solubilization:

    • Carefully remove the medium.

    • Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each inhibitor concentration relative to the vehicle-treated control.

    • Plot the percent viability against the logarithm of the inhibitor concentration to determine the GI50 (50% growth inhibition) or IC50 value.

Protocol 4: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol provides a method to confirm that the test compound binds to its intended target, CDK8, within intact cells.

Principle: CETSA is based on the principle that ligand binding stabilizes a protein, making it more resistant to thermal denaturation. In a CETSA experiment, cells are treated with the inhibitor and then heated. Unbound proteins will denature and aggregate at lower temperatures, while ligand-bound proteins will remain soluble at higher temperatures. The amount of soluble protein at different temperatures can be quantified by Western blotting.

Materials:

  • A relevant cell line

  • Test inhibitor (dissolved in DMSO)

  • PCR tubes or plates

  • Thermal cycler

  • Ice-cold lysis buffer with protease and phosphatase inhibitors

  • Western blotting reagents and equipment (as described in Protocol 2)

  • Primary antibody: anti-CDK8

Procedure:

  • Cell Treatment:

    • Treat cultured cells with the test inhibitor at a fixed concentration or vehicle (DMSO) for a specific duration.

  • Heating:

    • Aliquot the treated cell suspensions into PCR tubes.

    • Heat the samples to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes) using a thermal cycler, followed by cooling to room temperature.

  • Cell Lysis and Fractionation:

    • Lyse the cells by freeze-thaw cycles or with lysis buffer.

    • Centrifuge the lysates at high speed to separate the soluble fraction (supernatant) from the aggregated, denatured proteins (pellet).

  • Western Blot Analysis:

    • Collect the supernatant from each sample.

    • Analyze the amount of soluble CDK8 in each sample by Western blotting, as described in Protocol 2, using an anti-CDK8 antibody.

  • Data Analysis:

    • Quantify the band intensities for CDK8 at each temperature for both the vehicle- and inhibitor-treated samples.

    • Plot the amount of soluble CDK8 as a function of temperature. A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates target engagement.

Conclusion

The 1H-pyrrolo[2,3-b]pyridine scaffold is a promising starting point for the development of novel and selective kinase inhibitors. The protocols outlined in this application note provide a robust framework for the comprehensive in vitro characterization of such compounds, using CDK8 as a relevant and important example. By systematically evaluating the biochemical potency, cellular activity, functional effects, and target engagement, researchers can build a strong data package to support the advancement of promising lead compounds in the drug discovery pipeline.

References

  • The cellular thermal shift assay for evaluating drug target interactions in cells. (n.d.). Nature Protocols. Retrieved from [Link]

  • Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024). Bio-protocol. Retrieved from [Link]

  • Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016). Methods in Molecular Biology. Retrieved from [Link]

  • Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells. (2018). Organic & Biomolecular Chemistry. Retrieved from [Link]

  • Discovery of the Novel 1 H-Pyrrolo[2,3- b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. (2022). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. (2020). ACS Chemical Biology. Retrieved from [Link]

  • The kinase TNIK is an essential activator of Wnt target genes. (2009). The EMBO Journal. Retrieved from [Link]

  • Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. (2022). ACS Publications. Retrieved from [Link]

  • What are TNIK inhibitors and how do they work?. (2024). Orion Bioscience. Retrieved from [Link]

  • Chemi-Verse™ CDK8/Cyclin C Kinase Assay Kit. (n.d.). BPS Bioscience. Retrieved from [Link]

  • TNIK's emerging role in cancer, metabolism, and age-related diseases. (2024). Trends in Molecular Medicine. Retrieved from [Link]

  • Discovery of the Novel 1H-Pyrrolo[2,3-b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. (2022). ACS Publications. Retrieved from [Link]

  • CDK8+Cyclin C NanoBRET Kinase Assay. (n.d.). Reaction Biology. Retrieved from [Link]

  • TNIK. (n.d.). Wikipedia. Retrieved from [Link]

  • TNIK (TRAF2 and NCK interacting kinase). (2020). Atlas of Genetics and Cytogenetics in Oncology and Haematology. Retrieved from [Link]

  • The discovery of a novel pyrrolo[2,3-b]pyridine as a selective CDK8 inhibitor offers a new approach against psoriasis. (2024). Biomedicine & Pharmacotherapy. Retrieved from [Link]

  • Discovery of a series of 1H-pyrrolo[2,3-b]pyridine compounds as potent TNIK inhibitors. (2021). Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • What are the new molecules for CDK8 inhibitors?. (2025). Patsnap Synapse. Retrieved from [Link]

  • Western blotting analysis of CDK8 protein, MTT analysis and bright... (n.d.). ResearchGate. Retrieved from [Link]

  • CDK19 and CDK8 Mediator kinases drive androgen-independent in vivo growth of castration-resistant prostate cancer. (2023). bioRxiv. Retrieved from [Link]

  • Substituted 1h-pyrrolo[2,3-b]pyridine and 1h-pyrazolo[3,4-b]pyridine derivatives as salt inducible kinase 2 (sik2) inhibitors. (n.d.). Google Patents.
  • The discovery of a novel pyrrolo[2,3-b]pyridine as a selective CDK8 inhibitor offers a new approach against psoriasis. (2024). Biomedicine & Pharmacotherapy. Retrieved from [Link]

  • Discovery of the Novel 1 H-Pyrrolo[2,3- b]pyridine Derivative as a Potent Type II CDK8 Inhibitor against Colorectal Cancer. (2022). Journal of Medicinal Chemistry. Retrieved from [Link]

Sources

Application

Application Note: Utilizing 2-(1-Methylethyl)-1H-pyrrolo[2,3-b]pyridine in Medicinal Chemistry and Kinase Inhibitor Design

Executive Summary In modern medicinal chemistry, the 7-azaindole core has emerged as a highly privileged scaffold, particularly in the design of ATP-competitive kinase inhibitors. Specifically, 1H-Pyrrolo[2,3-b]pyridine,...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the 7-azaindole core has emerged as a highly privileged scaffold, particularly in the design of ATP-competitive kinase inhibitors. Specifically, 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (commonly referred to as 2-isopropyl-7-azaindole ) provides an optimal balance of structural rigidity, hydrogen-bonding capability, and tunable lipophilicity[1]. This application note details the mechanistic rationale, physicochemical profiling, and validated synthetic protocols for incorporating the 2-isopropyl-7-azaindole building block into drug discovery pipelines.

Pharmacophore Mechanics: The Role of the 2-Isopropyl Group

The efficacy of the 2-isopropyl-7-azaindole scaffold in kinase inhibition is driven by two distinct structural features:

  • Bidentate Hinge Binding : The core acts as a perfect bioisostere for the adenine ring of ATP. The pyridine nitrogen (N7) serves as a hydrogen bond acceptor, while the pyrrole nitrogen (N1) acts as a hydrogen bond donor. This bidentate interaction anchors the molecule to the peptide backbone of the kinase hinge region[1].

  • Steric and Lipophilic Vectoring : The addition of the 2-isopropyl group is a deliberate design choice. It increases the overall lipophilicity (LogP) of the fragment, driving hydrophobic collapse into the kinase binding pocket. Furthermore, the steric bulk of the isopropyl group projects into the solvent-exposed front or a specific hydrophobic sub-pocket, restricting the rotational freedom of the core and locking the molecule into its bioactive conformation[1].

HingeBinding K Kinase Hinge Region (Peptide Backbone) A 7-Azaindole Core N1 Pyridine Nitrogen (N7) H-Bond Acceptor A->N1 provides N2 Pyrrole NH (N1) H-Bond Donor A->N2 provides I 2-Isopropyl Group A->I C2 substitution N1->K binds NH N2->K binds C=O S Hydrophobic Pocket / Solvent Front I->S projects into

Fig 1: Logical relationship of 2-isopropyl-7-azaindole binding to the kinase hinge region.

Target Applications in Drug Discovery

The versatility of this scaffold is demonstrated across multiple therapeutic areas:

  • Casein Kinase 1 Delta (CSNK1D) Modulators : 2-isopropyl-7-azaindole derivatives are actively utilized to synthesize potent CSNK1D inhibitors. These compounds show high therapeutic potential in normalizing circadian disruption, mood disorders, and specific tumor progressions[2].

  • Antimalarial Kinase Inhibitors (PfCLK3) : In the pursuit of novel antimalarials, the 7-azaindole core has been heavily derivatized. Structure-activity relationship (SAR) studies reveal that bulky lipophilic groups (like isopropyl) are critical for maintaining high binding affinity against the Plasmodium falciparum kinase PfCLK3[1].

  • Cyclin-Dependent Kinases (CDK9) : Researchers utilize late-stage functionalization of the 7-azaindole core to rapidly generate libraries of highly selective CDK9 inhibitors, which are critical targets in oncology[3].

Physicochemical Profiling

To understand why this fragment is highly valued in Fragment-Based Drug Discovery (FBDD), we must analyze its baseline physicochemical metrics.

ParameterValueMedicinal Chemistry Rationale
Molecular Formula C10H12N2-
Molecular Weight 160.22 g/mol Low molecular weight provides an excellent Ligand Efficiency (LE) starting point, allowing extensive elaboration without violating Lipinski's Rule of 5.
Calculated LogP ~2.5The isopropyl group provides an optimal lipophilic boost over the unsubstituted 7-azaindole (cLogP ~1.2), improving membrane permeability.
H-Bond Donors / Acceptors 1 / 1The strict 1:1 ratio is essential for the bidentate hinge-binding interaction without introducing unnecessary desolvation penalties.
Topological Polar Surface Area 28.7 ŲHighly favorable for blood-brain barrier (BBB) penetration, making it ideal for targeting neuro-oncology or psychiatric kinase targets (e.g., CSNK1D)[2].

Experimental Protocols

The following step-by-step methodologies detail the de novo synthesis of a functionalized 2-isopropyl-7-azaindole core (4-chloro-2-isopropyl-1H-pyrrolo[2,3-b]pyridine) and its subsequent late-stage diversification.

SyntheticWorkflow N1 4-Chloro-3-iodo pyridin-2-amine N2 Sonogashira Coupling N1->N2 N3 Alkyne Intermediate N2->N3 N4 Base Cyclization (KOtBu, NMP) N3->N4 N5 2-Isopropyl- 7-azaindole N4->N5 N6 Suzuki Coupling (C4 Position) N5->N6 N7 Drug Candidate N6->N7

Fig 2: Step-by-step synthetic workflow for 2-isopropyl-7-azaindole kinase inhibitors.

Protocol 1: De Novo Synthesis of the Core Scaffold

This protocol generates the C4-chlorinated 2-isopropyl scaffold, which serves as a versatile handle for downstream cross-coupling[2].

Step 1.1: Sonogashira Coupling

  • Reagents : Combine 4-chloro-3-iodopyridin-2-amine (1.0 eq), 3-methylbut-1-yne (1.5 eq), Pd(PPh3)2Cl2 (0.05 eq), and CuI (0.1 eq) in a rigorously degassed mixture of DMF and Triethylamine (Et3N) (3:1 v/v).

  • Causality : The palladium catalyst selectively undergoes oxidative addition into the C-I bond over the C-Cl bond due to the significantly lower bond dissociation energy of iodine. CuI acts as a co-catalyst to form a copper acetylide, accelerating transmetalation. Et3N neutralizes the generated hydroiodic acid.

  • Reaction : Stir at 60°C for 4 hours under an inert argon atmosphere.

  • Self-Validation Check : Sample the reaction and analyze via LC-MS. The reaction is complete when the starting material peak disappears and the alkyne intermediate mass ([M+H]+ = 195.1 for 35Cl) becomes the dominant peak.

Step 1.2: Base-Promoted 5-endo-dig Cyclization

  • Reagents : Isolate the alkyne intermediate and dissolve it in anhydrous N-Methyl-2-pyrrolidone (NMP). Add Potassium tert-butoxide (KOtBu) (2.0 eq as a 1 M THF solution).

  • Causality : KOtBu is a strong, highly sterically hindered base. It deprotonates the primary amine without acting as a nucleophile (which prevents unwanted displacement of the C4-chlorine). NMP is selected because its high dielectric constant heavily solvates the potassium cation, leaving the nitrogen anion "naked" and highly reactive, driving the intramolecular 5-endo-dig cyclization onto the alkyne[2].

  • Reaction : Heat the mixture to 75°C for 2 hours.

  • Self-Validation Check : Quench a micro-aliquot in water/EtOAc and analyze the organic layer via 1H NMR. Successful cyclization is definitively confirmed by the disappearance of the alkyne carbon signals and the emergence of a diagnostic pyrrole C3-H singlet at approximately 6.2 ppm.

Protocol 2: Late-Stage Suzuki-Miyaura Diversification

Once the 4-chloro-2-isopropyl-7-azaindole core is synthesized, it can be functionalized to target specific kinase pockets[3].

  • Reagents : Combine 4-chloro-2-isopropyl-1H-pyrrolo[2,3-b]pyridine (1.0 eq), the desired aryl/heteroaryl boronic acid (1.2 eq), Pd(dppf)Cl2 (0.05 eq), and K2CO3 (3.0 eq) in a 4:1 mixture of 1,4-Dioxane and Water.

  • Causality : The C4-chloro position is highly activated toward oxidative addition by the Pd(0) catalyst due to the electron-withdrawing nature of the adjacent pyridine nitrogen. The biphasic Dioxane/H2O system is critical: it ensures the solubility of both the organic substrates and the inorganic base. The water dissolves K2CO3, which is required to coordinate with the boronic acid, forming a negatively charged boronate complex that facilitates transmetalation.

  • Reaction : Heat at 100°C in a sealed microwave vial for 2 hours.

  • Self-Validation Check : Filter through a Celite pad, concentrate, and run LC-MS. The presence of the cross-coupled product mass confirms successful diversification.

References

  • Casein kinase 1 delta modulators (Patent US20230339900A1). Google Patents.
  • Development of Potent PfCLK3 Inhibitors Based on TCMDC-135051 as a New Class of Antimalarials. Journal of Medicinal Chemistry - ACS Publications.
  • Discovery of a Series of 7-Azaindoles as Potent and Highly Selective CDK9 Inhibitors for Transient Target Engagement. Journal of Medicinal Chemistry - ACS Publications.
  • C–H Functionalization of Heteroarenes Using Unactivated Alkyl Halides through Visible-Light Photoredox Catalysis under Basic Conditions. The Journal of Organic Chemistry - ACS Publications.

Sources

Method

Scaling Up the Laboratory Synthesis of 2-Isopropyl-1H-pyrrolo[2,3-b]pyridine: A Comprehensive Guide

Strategic Overview & Rationale The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore in modern medicinal chemistry. As a bioisostere of both indole and pyrrolopyrimidine, it is frequently uti...

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Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview & Rationale

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged pharmacophore in modern medicinal chemistry. As a bioisostere of both indole and pyrrolopyrimidine, it is frequently utilized in the development of kinase inhibitors, where the pyridine nitrogen serves as a critical hydrogen-bond acceptor in the kinase hinge region[1].

The incorporation of small, branched aliphatic groups—such as an isopropyl moiety at the C2 position—provides medicinal chemists with a powerful vector for structure-based drug design. This specific substitution can significantly alter the physicochemical properties of the molecule, enhancing lipophilicity, improving metabolic stability, and increasing target selectivity by occupying specific hydrophobic pockets[2].

Scaling up the synthesis of 2-isopropyl-1H-pyrrolo[2,3-b]pyridine presents unique process chemistry challenges. This application note details a self-validating, highly optimized two-stage protocol designed for reliable kilogram-scale production.

Retrosynthetic Analysis & Route Selection

Direct C-H functionalization of the 7-azaindole core often suffers from poor regioselectivity and requires expensive photoredox catalysts[2]. Furthermore, traditional Madelung-type condensations require harsh thermodynamic conditions that are unsuitable for sensitive functional groups.

To ensure high process mass intensity (PMI) efficiency and scalability, the most robust approach is a two-stage bottom-up synthesis:

  • Chemoselective Sonogashira Cross-Coupling: Coupling of 2-amino-3-iodopyridine with 3-methyl-1-butyne.

  • Base-Mediated Cyclization: Intramolecular annulation of the resulting ortho-alkynylaniline intermediate[3].

SyntheticRoute A 2-Amino-3-iodopyridine (Starting Material) C 3-(3-Methylbut-1-yn-1-yl) pyridin-2-amine A->C PdCl2(PPh3)2, CuI Et3N, ACN, RT B 3-Methyl-1-butyne (Volatile Alkyne) B->C D 2-Isopropyl-1H-pyrrolo [2,3-b]pyridine C->D KOtBu (in THF) NMP, 75°C, 2h

Fig 1. Scalable two-stage synthetic workflow for 2-isopropyl-1H-pyrrolo[2,3-b]pyridine.

Mechanistic Causality: The "Why" Behind the Protocol

As an application scientist, it is critical to understand the causality behind each reagent choice to troubleshoot scale-up deviations effectively.

Stage 1: The Sonogashira Kinetics We specifically select 2-amino-3-iodo pyridine over the cheaper bromo-derivative. The carbon-iodine bond undergoes oxidative addition with the Pd(0) catalyst significantly faster. This kinetic advantage allows the reaction to proceed at room temperature. Why is this critical? The alkyne partner, 3-methyl-1-butyne, has a boiling point of ~28 °C. Forcing higher temperatures to activate a C-Br bond would result in massive evaporative loss of the alkyne, necessitating dangerous high-pressure reactors on scale.

Stage 2: The 5-endo-dig Cyclization The cyclization is driven by Potassium tert-butoxide (KOtBu). The base deprotonates the exocyclic amine, generating a highly nucleophilic nitrogen anion. According to Baldwin's rules, the nitrogen attacks the internal carbon of the alkyne (C2') via a favored 5-endo-dig trajectory. Subsequent proton transfer and tautomerization yield the aromatic 7-azaindole system.

Mechanism Step1 1. Deprotonation KOtBu abstracts proton from 2-NH2 Step2 2. 5-endo-dig Cyclization Amide anion attacks alkyne C2' Step1->Step2 Step3 3. Proton Transfer Vinyl anion abstracts proton from t-BuOH Step2->Step3 Step4 4. Tautomerization Rearrangement to aromatic 7-azaindole Step3->Step4

Fig 2. Stepwise mechanism of the base-catalyzed 5-endo-dig cyclization.

Scale-Up Considerations & Quantitative Optimization

Transitioning this synthesis from the bench to the pilot plant requires careful optimization to reduce byproduct formation and simplify isolation[4]. During process development, the cyclization step was identified as the primary bottleneck. Table 1 summarizes the quantitative data driving the final protocol parameters.

Table 1: Optimization of the Base-Mediated Cyclization Step

EntryBase (Equivalents)Solvent SystemTemp (°C)Time (h)Yield (%)Process Observations
1K₂CO₃ (2.0 eq)DMF1001241Sluggish conversion; thermal degradation observed.
2TBAF (2.0 eq)THF70865Moderate yield; difficult aqueous workup on scale.
3KOtBu (2.1 eq)THF75477Good conversion; solvent reflux limits reaction kinetics.
4 KOtBu (2.1 eq) NMP 75 2 94 Optimal[3]; rapid kinetics, clean impurity profile.

Note: N-Methyl-2-pyrrolidone (NMP) was selected as the optimal solvent because its high boiling point prevents reactor over-pressurization at 75 °C, while effectively solvating the potassium salt of the intermediate.

Detailed Experimental Protocols

Stage 1: Synthesis of 3-(3-Methylbut-1-yn-1-yl)pyridin-2-amine

Safety Note: 3-Methyl-1-butyne is highly volatile and flammable. Execute in a well-ventilated fume hood using a pressure-rated reactor.

  • Preparation: Charge a perfectly dry, argon-flushed 5 L jacketed reactor with 2-amino-3-iodopyridine (1.00 kg, 4.54 mol), Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 63.7 g, 0.09 mol, 2 mol%), and Copper(I) iodide (CuI, 34.5 g, 0.18 mol, 4 mol%).

  • Solvent Addition: Add degassed Acetonitrile (ACN, 10 L) followed by Triethylamine (Et₃N, 1.9 L, 13.6 mol). Stir at 200 rpm to form a uniform suspension.

  • Alkyne Addition: Cool the reactor jacket to 0 °C. Using a pre-chilled addition funnel or cannula, slowly add 3-methyl-1-butyne (371 g, 5.45 mol, 1.2 eq).

  • Reaction: Seal the reactor and gradually warm the internal temperature to 25 °C. Monitor the reaction via HPLC (In-Process Control). Complete consumption of the starting material should occur within 6–8 hours.

  • Workup: Vent the reactor safely. Filter the mixture through a pad of Celite to remove Pd/Cu salts. Concentrate the filtrate under reduced pressure, re-dissolve in EtOAc (10 L), wash with brine (2 × 3 L), dry over Na₂SO₄, and concentrate to yield the intermediate as a light brown solid.

Stage 2: Synthesis of 2-Isopropyl-1H-pyrrolo[2,3-b]pyridine
  • Dissolution: In a clean, dry 10 L reactor, dissolve the crude 3-(3-methylbut-1-yn-1-yl)pyridin-2-amine (approx. 727 g, 4.54 mol) in anhydrous N-Methyl-2-pyrrolidone (NMP, 3.5 L)[3].

  • Base Addition: Cool the solution to 10 °C. Slowly add Potassium tert-butoxide (KOtBu, 1 M solution in THF, 9.5 L, 9.5 mol, ~2.1 eq) dropwise over 1 hour to control the minor exotherm.

  • Cyclization: Heat the reaction mixture to an internal temperature of 75 °C. Maintain stirring for 2 hours[3].

  • IPC & Quench: Verify completion via LC-MS (Target mass [M+H]⁺ = 161.1). Cool the reactor to 20 °C and slowly quench by pouring the mixture into ice-cold water (20 L) under vigorous stirring.

  • Isolation: Extract the aqueous layer with EtOAc (3 × 8 L). Combine the organic layers, wash extensively with water (3 × 5 L) to remove NMP, followed by brine (5 L). Dry over MgSO₄, filter, and concentrate.

  • Purification: Recrystallize the crude product from Heptane/EtOAc to afford 2-isopropyl-1H-pyrrolo[2,3-b]pyridine as an off-white crystalline solid.

References

  • US20230339900A1 - Casein kinase 1 delta modulators Google Patents. URL:[Link]

  • C–H Functionalization of Heteroarenes Using Unactivated Alkyl Halides through Visible-Light Photoredox Catalysis under Basic Conditions The Journal of Organic Chemistry - ACS Publications. URL:[Link]

  • Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2 MDPI. URL:[Link]

  • Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection PMC - National Institutes of Health. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Temperature for 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- Catalysis

Welcome to the technical support center for optimizing catalytic reactions involving 2-isopropyl-7-azaindole (1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-). This guide is designed for researchers, scientists, and drug d...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for optimizing catalytic reactions involving 2-isopropyl-7-azaindole (1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-). This guide is designed for researchers, scientists, and drug development professionals to navigate the critical parameter of temperature in their experiments. By understanding the principles of thermal optimization, you can enhance reaction efficiency, improve product yields, and ensure the reproducibility of your results.

Troubleshooting Guide: Common Temperature-Related Issues

This section addresses specific problems you may encounter during your catalytic reactions with 2-isopropyl-7-azaindole and provides actionable solutions based on established scientific principles.

Question: My reaction is showing low or no conversion. Could temperature be the issue?

Answer: Yes, insufficient thermal energy is a common reason for low conversion. Many catalytic cycles, particularly in cross-coupling reactions, have activation energy barriers that require a certain temperature to be overcome efficiently.

  • Causality: The rate of a chemical reaction is directly proportional to the temperature, as described by the Arrhenius equation. Increasing the temperature provides more kinetic energy to the reacting molecules, leading to more frequent and energetic collisions, thus increasing the probability of a successful reaction. For instance, in Suzuki-Miyaura couplings, a temperature of 100 °C has been shown to be optimal for achieving high yields.[1]

  • Troubleshooting Steps:

    • Initial Screening: If you started at room temperature, incrementally increase the temperature in 10-20 °C intervals. A good starting point for many cross-coupling reactions is 60-80 °C.[2][3]

    • Solvent Choice: Ensure your solvent has a boiling point compatible with the desired reaction temperature. Solvents like 1,4-dioxane, DMF, or toluene are often used for higher temperature reactions.[4]

    • Monitor for Byproducts: While increasing the temperature, monitor for the formation of new, unidentified spots on your TLC or peaks in your LC-MS, which could indicate side reactions.

Question: I'm observing catalyst decomposition (e.g., formation of palladium black) and a decrease in yield at higher temperatures. What is happening and how can I prevent it?

Answer: Catalyst decomposition at elevated temperatures is a significant challenge. The active catalytic species can be thermally unstable, leading to aggregation or degradation, which reduces its catalytic activity.

  • Causality:

    • Palladium Catalysts: While palladium complexes with N-heterocyclic carbene (NHC) ligands, which are structurally related to 7-azaindoles, are known for their high thermal stability, all catalysts have an upper temperature limit.[5][6] Above this limit, the active Pd(0) species can aggregate into inactive palladium black. This process can be exacerbated by the presence of oxygen.[2]

    • Rhodium Catalysts: Rhodium nanoparticles, which can be the active form of the catalyst, may disintegrate into single atoms at high temperatures, altering their catalytic properties and potentially leading to deactivation.[7][8]

    • Copper Catalysts: Copper catalysts can be prone to oxidation at higher temperatures, especially in the presence of air, which can lead to a loss of catalytic activity.[9]

  • Troubleshooting Steps:

    • Determine the Optimal Temperature Range: Systematically screen a range of temperatures to find the "sweet spot" that maximizes yield before catalyst decomposition becomes significant. For example, in a model Suzuki-Miyaura reaction, increasing the temperature to 110 °C from 80 °C led to a decrease in both conversion and yield due to catalyst decomposition.

    • Use a More Stable Catalyst System: Consider using a pre-catalyst or a ligand that enhances the thermal stability of the active species. NHC-palladium complexes are excellent candidates for high-temperature applications.[5][10]

    • Ensure an Inert Atmosphere: Rigorously degas your solvent and maintain a positive pressure of an inert gas (e.g., argon or nitrogen) throughout the reaction to minimize oxygen-induced degradation.

    • Microwave Irradiation: For some reactions, microwave heating can be a valuable tool to rapidly reach the desired temperature and reduce the overall reaction time, which can minimize thermal decomposition.[11]

Question: My reaction is producing a mixture of products or undesired side products. How can temperature influence selectivity?

Answer: Temperature can significantly impact the selectivity of a reaction by influencing the relative rates of competing reaction pathways.

  • Causality: If a desired reaction and an undesired side reaction have different activation energies, a change in temperature will affect their rates differently. By carefully controlling the temperature, you can favor the pathway leading to the desired product. For example, in Heck reactions, higher temperatures can sometimes lead to side reactions like isomerization of the double bond in the product.

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: If you are observing side products that are likely formed through higher energy pathways, reducing the temperature may improve selectivity.

    • Screen Different Catalysts and Ligands: The choice of catalyst and ligand can have a more pronounced effect on selectivity than temperature alone. The steric and electronic properties of the 2-isopropyl-7-azaindole ligand itself play a crucial role.

    • Check Starting Material Purity: Impurities in your starting materials can sometimes lead to unexpected side reactions, especially at elevated temperatures.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature for optimizing a cross-coupling reaction using a 2-isopropyl-7-azaindole-based catalyst system?

A1: A good starting point for many palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura or Heck is between 60 °C and 80 °C.[2][3] However, the optimal temperature is highly dependent on the specific substrates, solvent, and base used. A systematic temperature screen is always recommended.

Q2: How does the 2-isopropyl group on the 7-azaindole ligand affect the optimal temperature?

A2: The bulky isopropyl group can influence the steric environment around the metal center. This can affect the rate of both the desired catalytic steps and potential decomposition pathways. While specific data for the 2-isopropyl derivative is not abundant in the public domain, the general principles of temperature optimization for 7-azaindole systems remain the same. The steric bulk might, in some cases, enhance catalyst stability, potentially allowing for slightly higher reaction temperatures compared to the unsubstituted parent ligand.

Q3: Can I use high-throughput experimentation (HTE) to quickly screen for the optimal temperature?

A3: Absolutely. HTE is an excellent method for rapidly screening a wide range of temperatures in parallel. This approach allows you to efficiently identify the optimal temperature for your specific reaction, saving significant time and resources. Studies have shown successful HTE screening of Suzuki-Miyaura reactions at temperatures ranging from 50 °C to 200 °C.[12]

Q4: What are the visual indicators of catalyst decomposition due to excessive heat?

A4: The most common visual indicator for palladium catalyst decomposition is the formation of a black precipitate, often referred to as "palladium black." For other metal catalysts, you might observe a color change in the reaction mixture that deviates from the expected color of the active catalytic species.

Q5: Are there any safety considerations when working at elevated temperatures?

A5: Yes. Always use appropriate personal protective equipment (PPE). When conducting reactions above the boiling point of the solvent, use a sealed reaction vessel (e.g., a pressure tube) and a blast shield. Be aware of the pressure buildup within the vessel and ensure it is rated for the intended temperature and pressure.

Experimental Protocols & Data

Protocol 1: General Procedure for Temperature Screening in a Suzuki-Miyaura Coupling Reaction

This protocol provides a framework for systematically optimizing the reaction temperature.

Materials:

  • 2-isopropyl-7-azaindole (as ligand, if applicable)

  • Palladium precatalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

  • Aryl halide

  • Aryl boronic acid

  • Base (e.g., K₂CO₃, Cs₂CO₃)

  • Degassed solvent (e.g., 1,4-dioxane/water mixture)

  • Reaction vials with stir bars

  • Heating block or oil bath with a temperature controller

Procedure:

  • To a series of reaction vials, add the aryl halide (1.0 equiv), aryl boronic acid (1.2 equiv), base (2.0 equiv), and the palladium precatalyst and 2-isopropyl-7-azaindole ligand in the desired ratio.

  • Add the degassed solvent to each vial to achieve the desired concentration.

  • Seal the vials under an inert atmosphere (e.g., argon or nitrogen).

  • Place the vials in a heating block or oil bath pre-set to the desired temperatures (e.g., 60 °C, 80 °C, 100 °C, 120 °C).

  • Stir the reactions for a set amount of time (e.g., 12-24 hours).

  • After the reaction is complete, cool the vials to room temperature.

  • Quench the reactions and analyze the conversion and yield of each reaction by a suitable analytical method (e.g., LC-MS, GC-MS, or ¹H NMR with an internal standard).

Table 1: Example of Temperature Optimization Data for a Generic Cross-Coupling Reaction
EntryTemperature (°C)Conversion (%)Yield (%)Observations
1Room Temp.10<5Very slow reaction
2606558Significant improvement
3809592Optimal temperature
41009890Slight increase in byproducts
51208075Catalyst decomposition observed

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical steps for troubleshooting common temperature-related issues in catalysis.

Troubleshooting_Low_Conversion start Low or No Conversion Observed check_temp Was the reaction run at room temperature? start->check_temp increase_temp Incrementally increase temperature (e.g., in 20°C steps) check_temp->increase_temp Yes check_other Consider other factors: - Catalyst loading - Solvent - Base check_temp->check_other No monitor_reaction Monitor reaction progress (TLC, LC-MS) increase_temp->monitor_reaction monitor_reaction->increase_temp Conversion still low optimal_temp Optimal temperature identified monitor_reaction->optimal_temp Conversion improves

Caption: Workflow for troubleshooting low reaction conversion.

Troubleshooting_Decomposition start Catalyst Decomposition Observed (e.g., Pd black) check_temp Is the reaction temperature >100°C? start->check_temp check_atmosphere Ensure rigorous inert atmosphere start->check_atmosphere decrease_temp Systematically decrease temperature check_temp->decrease_temp Yes screen_catalyst Screen more stable catalysts/ligands (e.g., NHC-based) check_temp->screen_catalyst No, but still decomposing solution Problem Resolved decrease_temp->solution screen_catalyst->solution check_atmosphere->solution

Caption: Workflow for troubleshooting catalyst decomposition.

References

Sources

Reference Data & Comparative Studies

Validation

The Impact of 2-Position Substitution on the 7-Azaindole Scaffold: A Comparative Analysis of 1H-Pyrrolo[2,3-b]pyridine and its 2-Isopropyl Derivative

A Technical Guide for Researchers in Drug Discovery The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a cornerstone in modern medicinal chemistry, particularly in the design of protein kinase inhibitors. Its unique...

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Author: BenchChem Technical Support Team. Date: March 2026

A Technical Guide for Researchers in Drug Discovery

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a cornerstone in modern medicinal chemistry, particularly in the design of protein kinase inhibitors. Its unique structure, featuring a nitrogen atom in the pyridine ring, allows for crucial hydrogen bonding interactions with the hinge region of the kinase ATP-binding site, mimicking the adenine of ATP.[1][2][3] This guide provides a comparative analysis of the parent 7-azaindole scaffold and its 2-isopropyl substituted analogue, 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-, exploring the impact of this substitution on binding affinity and offering insights for structure-activity relationship (SAR) studies.

Comparative Binding Affinity: A Qualitative Assessment

The introduction of a substituent at the 2-position of the 7-azaindole ring can significantly influence its binding affinity for target proteins. The nature of this influence is highly dependent on the specific protein target and the topology of its ATP-binding pocket.

A study on a series of 7-azaindole derivatives as PI3K inhibitors revealed that the introduction of even relatively small alkyl groups, such as methyl and ethyl, at the 2-position led to a gradual decrease in potency.[4][5] The study suggests that this position is not well-tolerated for bulky groups in the context of the PI3Kγ active site.[4][5] Based on this evidence, it is reasonable to hypothesize that the larger isopropyl group would likely result in a further reduction in binding affinity for PI3Kγ compared to the unsubstituted 7-azaindole.

This observation aligns with the general understanding of kinase inhibitor design, where the space around the hinge-binding scaffold is often constrained. Bulky substituents can introduce steric hindrance, preventing the optimal positioning of the 7-azaindole core within the hinge region and disrupting the key hydrogen bonding interactions necessary for potent inhibition.

Table 1: Inferred Comparative Binding Affinity

CompoundStructureTarget KinaseInferred Binding Affinity ComparisonRationale
7-Azaindole (Unsubstituted) 1H-Pyrrolo[2,3-b]pyridineProtein Kinases (e.g., PI3Kγ)HigherThe unsubstituted scaffold can optimally engage with the kinase hinge region through hydrogen bonds.
2-Isopropyl-7-azaindole 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-Protein Kinases (e.g., PI3Kγ)LowerThe bulky isopropyl group at the 2-position is likely to cause steric clashes within the ATP-binding pocket, potentially weakening the interaction with the hinge region.[4][5]

It is crucial to emphasize that this is a qualitative inference based on SAR trends observed for a specific kinase family. The actual impact of the 2-isopropyl group on binding affinity could vary for different kinases. Direct experimental validation is necessary to definitively determine the binding affinities of these two compounds for any given target.

Experimental Protocols for Binding Affinity Determination

To empirically determine and compare the binding affinities of unsubstituted 7-azaindole and 2-isopropyl-7-azaindole, a variety of biophysical and biochemical assays can be employed. Below are representative protocols for commonly used techniques.

In Vitro Kinase Inhibition Assay (Radiometric)

This assay measures the ability of a compound to inhibit the activity of a specific kinase by quantifying the transfer of a radiolabeled phosphate from ATP to a substrate.

Step-by-Step Methodology:

  • Prepare Reagents:

    • Kinase Buffer: (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

    • Kinase: Purified recombinant kinase of interest.

    • Substrate: Specific peptide or protein substrate for the kinase.

    • [γ-³³P]ATP: Radiolabeled ATP.

    • Test Compounds: Prepare serial dilutions of unsubstituted 7-azaindole and 2-isopropyl-7-azaindole in DMSO, followed by dilution in kinase buffer.

    • Stop Solution: (e.g., 75 mM phosphoric acid).

  • Assay Procedure:

    • In a 96-well filter plate, add the kinase, substrate, and test compound solutions.

    • Incubate at the optimal temperature for the kinase (e.g., 30°C) for a pre-determined time (e.g., 10 minutes).

    • Initiate the kinase reaction by adding a mixture of cold ATP and [γ-³³P]ATP.

    • Allow the reaction to proceed for the desired duration (e.g., 30-60 minutes).

    • Terminate the reaction by adding the stop solution.

    • Wash the filter plate multiple times with phosphoric acid wash solution to remove unincorporated [γ-³³P]ATP.

    • Add scintillation fluid to the wells and count the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

    • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the real-time binding of an analyte (small molecule) to a ligand (protein) immobilized on a sensor surface.

Step-by-Step Methodology:

  • Immobilize the Ligand:

    • Covalently immobilize the purified target kinase onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

  • Prepare the Analyte:

    • Prepare a series of concentrations of unsubstituted 7-azaindole and 2-isopropyl-7-azaindole in a suitable running buffer (e.g., HBS-EP+).

  • Binding Measurement:

    • Inject the different concentrations of the analyte over the immobilized kinase surface and a reference flow cell.

    • Monitor the change in the SPR signal (response units, RU) over time to generate sensorgrams.

    • After each injection, regenerate the sensor surface using a suitable regeneration solution to remove the bound analyte.

  • Data Analysis:

    • Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams.

    • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

The JAK-STAT Signaling Pathway: A Key Target for 7-Azaindole Derivatives

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) signaling pathway is a critical regulator of cellular processes such as proliferation, differentiation, and apoptosis.[6] Dysregulation of the JAK-STAT pathway is implicated in various diseases, including cancer and autoimmune disorders, making it an attractive target for therapeutic intervention.[6][7] Numerous 7-azaindole-based inhibitors have been developed to target JAK kinases.[7]

Below is a diagram illustrating the canonical JAK-STAT signaling pathway and the point of intervention for kinase inhibitors.

JAK_STAT_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor 1. Ligand Binding JAK JAK Receptor->JAK 2. Receptor Dimerization & JAK Activation STAT_inactive STAT (inactive) Receptor->STAT_inactive 4. STAT Recruitment & Phosphorylation JAK->Receptor 3. Receptor Phosphorylation STAT_active STAT (active dimer) STAT_inactive->STAT_active 5. Dimerization DNA DNA STAT_active->DNA 6. Nuclear Translocation Inhibitor 7-Azaindole Inhibitor Inhibitor->JAK Inhibition Gene Gene Transcription DNA->Gene 7. Gene Regulation

Caption: The JAK-STAT signaling pathway and the inhibitory action of 7-azaindole derivatives.

Conclusion

The 7-azaindole scaffold remains a highly privileged structure in the development of kinase inhibitors. While direct quantitative data comparing the binding affinity of unsubstituted 7-azaindole and its 2-isopropyl derivative is elusive, SAR principles suggest that substitution at the 2-position with a bulky group like isopropyl is likely to be detrimental to binding affinity for many kinases due to steric constraints within the ATP-binding pocket. This guide provides a framework for understanding this relationship and outlines the experimental approaches necessary to quantify these differences. For drug discovery programs utilizing the 7-azaindole scaffold, careful consideration of the steric tolerance at the 2-position for the specific target kinase is paramount for designing potent and selective inhibitors.

References

  • Yang C, Zhang X, Wang Y, et al. Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Med Chem Lett. 2017;8(8):875-880. [Link]

  • New indole and 7-azaindole derivatives as protein kinase inhibitors. Tesi di dottorato. [Link]

  • Discovery of a Novel Series of 7-Azaindole Scaffold Derivatives as PI3K Inhibitors with Potent Activity. ACS Publications. [Link]

  • Mérour JY, Buron F, Plé K, Bonnet P, Routier S. The Azaindole Framework in the Design of Kinase Inhibitors. Molecules. 2014;19(12):19856-19896. [Link]

  • Discovery of Potent and Selective 7-Azaindole Isoindolinone-Based PI3Kγ Inhibitors. ACS Publications. [Link]

  • Xin P, Xu X, Deng C, et al. The role of JAK/STAT signaling pathway in immune-related diseases. Signal Transduct Target Ther. 2020;5(1):21. [Link]

  • Wu P, Nielsen TE. Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling. Molecules. 2023;28(2):831. [Link]

  • Discovery of 7-azaindole derivatives as potent and selective ULK1/2 inhibitors for the treatment of RAS-driven cancers. American Chemical Society. [Link]

  • Wan Y, Chen X, Liu Y, et al. Azaindole derivatives as potential kinase inhibitors and their SARs elucidation. Eur J Med Chem. 2023;258:115621. [Link]

  • Janus Kinase 2 Inhibitors. Synthesis and Characterization of a Novel Polycyclic Azaindole. ResearchGate. [Link]

  • Irie T, Sawa M. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chem Pharm Bull (Tokyo). 2018;66(1):29-36. [Link]

  • Janus Kinase 2 Inhibitors. Synthesis and Characterization of a Novel Polycyclic Azaindole. ACS Publications. [Link]

  • Discovery of Potent and Selective 7-Azaindole Isoindolinone-Based PI3Kγ Inhibitors. ACS Publications. [Link]

  • (A) The JAK-STAT signaling pathway; (B) various biological responses... ResearchGate. [Link]

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. J-Stage. [Link]

  • In vitro kinase assay. Protocols.io. [Link]

Sources

Comparative

A Comparative Guide to HPLC and UPLC Validation Methods for the Purity Assessment of 2-(1-methylethyl)-1H-Pyrrolo[2,3-b]pyridine

In the rigorous landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a fundamental pillar of safety and efficacy. For novel heterocyclic c...

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Author: BenchChem Technical Support Team. Date: March 2026

In the rigorous landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a fundamental pillar of safety and efficacy. For novel heterocyclic compounds like 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine, a derivative of 7-azaindole, establishing a robust, reliable, and validated analytical method for purity determination is a critical regulatory and scientific necessity.[1] The presence of even trace-level impurities can significantly impact the toxicological profile and therapeutic effect of the final drug product.[2]

This guide provides an in-depth, objective comparison of two cornerstone liquid chromatography techniques—High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC)—for the purity validation of 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine. We will delve into the causality behind experimental choices, present detailed validation protocols grounded in ICH guidelines, and offer field-proven insights to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their specific needs.

The Chromatographic Landscape: HPLC vs. UPLC

Both HPLC and UPLC operate on the same principle of separating components in a mixture as they pass through a stationary phase. However, the primary distinction lies in the particle size of the stationary phase and the corresponding operating pressures required.[3] UPLC, a more recent advancement, utilizes sub-2 µm particles, a significant decrease from the typical 3-5 µm particles used in conventional HPLC.[3] This reduction in particle size dramatically increases chromatographic efficiency, leading to enhanced resolution, greater sensitivity, and significantly faster analysis times.[2][4]

The trade-off for this enhanced performance is the need for instrumentation capable of handling much higher system backpressures—up to 15,000 psi for UPLC compared to the 6,000 psi limit of most HPLC systems.[5]

Table 1: Head-to-Head Comparison of HPLC and UPLC Technologies

FeatureHigh-Performance Liquid Chromatography (HPLC)Ultra-Performance Liquid Chromatography (UPLC)
Operating Pressure 500 – 6,000 psiUp to 15,000 psi
Column Particle Size 3 – 5 µm< 2 µm
Typical Run Time 15 – 20 minutes3 – 10 minutes
Resolution LowerHigher, sharper peaks
Sensitivity GoodExcellent
Solvent Consumption HigherLower, promoting green chemistry
Instrumentation Cost LowerHigher

While UPLC offers clear advantages in speed and separation efficiency, HPLC remains a robust and widely used technique due to its lower cost and the extensive library of established and validated methods available.[4][5] The choice between them often depends on the specific demands of the analytical task, such as throughput requirements, the complexity of the sample matrix, and budget constraints.

Method Validation: The Cornerstone of Trustworthiness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for this process, outlining the validation characteristics required for various analytical tests.[7][8][9] For a purity method, the key validation parameters include specificity, linearity, accuracy, precision, limit of quantitation (LOQ), and robustness.

Method_Validation_Workflow Start Method Development (Selectivity & Initial Parameters) Specificity Specificity (Forced Degradation) Start->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Spike/Recovery) Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOQ LOD & LOQ (S/N Ratio or Standard Deviation) Precision->LOQ Robustness Robustness (Small Deliberate Changes) LOQ->Robustness Validated Validated Method (Suitable for Intended Use) Robustness->Validated

Caption: Workflow for Analytical Method Validation per ICH Q2(R1).

Experimental Protocols: Two Validated Approaches

Here we present two detailed protocols for the purity determination of 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine: a standard reversed-phase HPLC method and a high-throughput UPLC method.

Method 1: Robust Reversed-Phase HPLC (RP-HPLC)

This method represents a standard, reliable approach suitable for routine quality control in most pharmaceutical laboratories. The use of a C18 column provides excellent hydrophobic retention for the 7-azaindole core, while the formic acid in the mobile phase ensures good peak shape for the basic pyridine moiety by minimizing interactions with residual column silanols.[10]

  • Instrumentation: HPLC system with a PDA/UV detector, data acquisition software.

  • Reagents:

    • Acetonitrile (HPLC grade)

    • Water (HPLC grade)

    • Formic acid (≥98%)

    • 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine Reference Standard (of known purity)

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 5 µm particle size

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 10% B to 80% B over 15 minutes, then hold at 80% B for 2 minutes, return to 10% B over 1 minute, and equilibrate for 2 minutes.

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection: UV at 280 nm

    • Injection Volume: 10 µL

  • Sample Preparation:

    • Diluent: Acetonitrile:Water (50:50, v/v)

    • Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

    • Sample Solution (0.5 mg/mL): Prepare in the same manner as the standard solution using the sample to be tested.

Method 2: High-Throughput UPLC

This method leverages the power of sub-2 µm particle technology to achieve a rapid separation without compromising resolution, making it ideal for high-throughput environments such as process monitoring or rapid release testing.

  • Instrumentation: UPLC system with a PDA/UV detector, data acquisition software.

  • Reagents: Same as Method 1.

  • Chromatographic Conditions:

    • Column: C18, 2.1 x 50 mm, 1.7 µm particle size

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 10% B to 80% B over 3 minutes, then hold at 80% B for 0.5 minutes, return to 10% B over 0.2 minutes, and equilibrate for 0.8 minutes.

    • Flow Rate: 0.6 mL/min

    • Column Temperature: 40 °C

    • Detection: UV at 280 nm

    • Injection Volume: 2 µL

  • Sample Preparation:

    • Diluent: Acetonitrile:Water (50:50, v/v)

    • Standard & Sample Solutions (0.1 mg/mL): Accurately weigh ~5 mg of the reference standard or sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent. Note the lower concentration, which is often possible due to the higher sensitivity of UPLC systems.

Specificity through Forced Degradation

A critical component of validation is establishing the method's specificity—its ability to separate the main analyte from potential degradation products.[7] This is achieved through forced degradation (stress testing) studies, where the drug substance is exposed to harsh conditions to accelerate its decomposition.[11] ICH guideline Q1A recommends exposing the API to acid, base, oxidative, thermal, and photolytic stress.[12]

Forced_Degradation_Workflow API API Sample (2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine) Stress Apply Stress Conditions API->Stress Acid Acid Hydrolysis (e.g., 0.1M HCl, 60°C) Stress->Acid Base Base Hydrolysis (e.g., 0.1M NaOH, 60°C) Stress->Base Oxidation Oxidation (e.g., 3% H2O2, RT) Stress->Oxidation Thermal Thermal (e.g., 80°C, Solid State) Stress->Thermal Photo Photolytic (ICH Q1B Light Exposure) Stress->Photo Analysis Analyze Stressed Samples (Using Proposed HPLC/UPLC Method) Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Evaluation Evaluate Peak Purity & Resolution (Ensure separation of degradants from API) Analysis->Evaluation

Caption: Workflow for Forced Degradation Studies.

Table 2: Summary of Forced Degradation Results (Hypothetical Data)

Stress Condition% Degradation (HPLC)% Degradation (UPLC)Observations
Acid (0.1M HCl, 60°C, 8h) 12.5%12.8%Two major degradants formed.
Base (0.1M NaOH, 60°C, 4h) 8.2%8.5%One major degradant formed.
Oxidative (3% H₂O₂, RT, 24h) 18.9%19.1%Significant degradation with multiple products.
Thermal (80°C, 48h) < 1.0%< 1.0%Highly stable to heat.
Photolytic (ICH Q1B) 3.5%3.7%Minor degradation observed.

In both the HPLC and UPLC methods, all degradation products were successfully resolved from the main analyte peak, demonstrating the specificity and stability-indicating nature of both methods.

Comparative Validation Data

The following tables summarize the hypothetical validation data for the two methods, demonstrating their performance against ICH criteria.

Table 3: Linearity

ParameterMethod 1: HPLCMethod 2: UPLCAcceptance Criteria
Range (µg/mL) 50 - 75010 - 150-
Correlation Coefficient (r²) 0.99980.9999≥ 0.999
Y-intercept MinimalMinimalClose to zero

Table 4: Accuracy (Recovery)

Spike LevelMethod 1: HPLC (% Recovery)Method 2: UPLC (% Recovery)Acceptance Criteria
80% 99.5%100.2%98.0 - 102.0%
100% 100.3%100.5%98.0 - 102.0%
120% 101.1%100.8%98.0 - 102.0%

Table 5: Precision

ParameterMethod 1: HPLC (%RSD)Method 2: UPLC (%RSD)Acceptance Criteria
Repeatability (n=6) 0.45%0.31%≤ 1.0%
Intermediate Precision (n=6, different day/analyst) 0.78%0.55%≤ 2.0%

Table 6: Sensitivity and Robustness

ParameterMethod 1: HPLCMethod 2: UPLC
LOD (µg/mL) 0.150.03
LOQ (µg/mL) 0.500.10
Robustness PassedPassed

Robustness was confirmed by making small, deliberate changes to flow rate (±10%), column temperature (±5°C), and mobile phase organic content (±2%). In all cases, system suitability parameters remained within acceptable limits.

Senior Application Scientist's Insights

The experimental data clearly demonstrates that both the developed HPLC and UPLC methods are accurate, precise, and specific for the purity determination of 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine. Both are fit for their intended purpose as per ICH guidelines.[6][7]

The choice between them is therefore a strategic one, dictated by laboratory context:

  • Choose the Robust HPLC Method (Method 1) when:

    • You are in an early development stage where absolute high-throughput is not yet the primary driver.

    • The laboratory is equipped with standard HPLC systems, and capital investment in new UPLC technology is not immediately planned.

    • Transferring the method to quality control labs with varying equipment is a high probability. The inherent robustness of a standard 5 µm particle method often simplifies method transfer.

  • Choose the High-Throughput UPLC Method (Method 2) when:

    • High sample throughput is critical, such as in late-stage process development, manufacturing support, or for release testing of multiple batches. The 5-fold reduction in run time translates directly to increased capacity and efficiency.[13]

    • Maximizing sensitivity is required to detect and quantify trace-level impurities, especially those that may be toxicologically significant.[2]

    • "Green chemistry" initiatives are a priority. The significantly lower solvent consumption of the UPLC method reduces waste and operational costs over time.[13]

The validation of an analytical method is a self-validating system of trust; it provides the objective evidence that a method will consistently deliver reliable results. For the purity analysis of 2-(1-methylethyl)-1H-pyrrolo[2,3-b]pyridine, both a conventional HPLC method and a modern UPLC method can be fully validated to meet stringent regulatory standards. While the HPLC method offers robustness and accessibility, the UPLC method provides unparalleled advantages in speed, resolution, and sensitivity.[3][4] The ultimate decision rests on a careful evaluation of the laboratory's specific throughput needs, sensitivity requirements, and long-term operational strategy.

References

  • ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • ICH. (n.d.). Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis. [Link]

  • Chromatography Today. (n.d.). HPLC vs UPLC - What's the Difference?[Link]

  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Waters Corporation. (n.d.). Applying UPLC to the Profiling of Impurities in Raw Drug Substances. [Link]

  • Elder, D. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

  • ICH. (1996). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Pharmatutor. (2022, July 7). Prospects of UPLC in Pharmaceutical Analysis over HPLC. [Link]

  • SIELC Technologies. (n.d.). Separation of 5-Bromo-7-azaindole on Newcrom R1 HPLC column. [Link]

  • ResearchGate. (2025, October 17). Detection and phase I metabolism of the 7‐azaindole‐derived synthetic cannabinoid 5F‐AB‐P7AICA including a preliminary pharmacokinetic evaluation. [Link]

  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development. [Link]

  • SciSpace. (2020, April 15). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. [Link]

  • Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

  • PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. [Link]

  • Asian Journal of Research in Chemistry. (2013, January 17). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

  • PubMed. (2017, March 15). Discovery and characterization of novel indole and 7-azaindole derivatives as inhibitors of β-amyloid-42 aggregation for the treatment of Alzheimer's disease. [Link]

  • ResearchGate. (2026, January 16). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]

  • PubMed. (2006, January 15). Quantification of glycosaminoglycans by reversed-phase HPLC separation of fluorescent isoindole derivatives. [Link]

  • Research Journal of Pharmacy and Technology. (2020, December 14). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. [Link]

  • ACG Publications. (2023, December 14). An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. [Link]

  • IAEA. (2012, November 15). VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). [Link]

Sources

Validation

comparing kinase inhibition of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- analogs

Comparative Guide: Kinase Inhibition Profiles of 2-Isopropyl-7-Azaindole Analogs vs. Alternative Scaffolds Executive Summary In the landscape of targeted therapeutics, the architectural design of small-molecule kinase in...

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Author: BenchChem Technical Support Team. Date: March 2026

Comparative Guide: Kinase Inhibition Profiles of 2-Isopropyl-7-Azaindole Analogs vs. Alternative Scaffolds

Executive Summary

In the landscape of targeted therapeutics, the architectural design of small-molecule kinase inhibitors dictates both their clinical efficacy and safety. This guide provides an in-depth comparative analysis of 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- analogs—more commonly referred to in medicinal chemistry as 2-isopropyl-7-azaindole derivatives.

By functioning as an ATP-competitive hinge-binding motif, the 2-isopropyl-7-azaindole scaffold has emerged as a highly privileged structure, particularly in the development of modulators for Casein Kinase 1 Delta (CK1δ), Janus kinases (JAK), and mutant BRAF[1]. This guide objectively compares the structural, metabolic, and inhibitory advantages of this scaffold against alternative chemotypes, supported by mechanistic rationale and self-validating experimental protocols.

Mechanistic Foundations: Why 2-Isopropyl-7-Azaindole?

The superiority of the 2-isopropyl-7-azaindole scaffold in specific kinase targeting relies on two distinct structural causalities: bidentate hinge binding and steric pocket packing[2].

  • Bidentate Hinge Binding (The Core): The 7-azaindole core is a bioisostere of the adenine ring found in ATP[3]. The N1 atom (pyrrole NH) acts as a hydrogen bond donor, while the N7 atom (pyridine N) acts as a hydrogen bond acceptor. Together, they form highly stable, bidentate hydrogen bonds with the backbone amides of the kinase hinge region (typically interacting with the GK+1 and GK+3 residues)[2].

  • Steric Packing & Selectivity (The Substituent): The addition of the 2-(1-methylethyl)[isopropyl] group at the C2 position is not arbitrary. This bulky aliphatic group projects directly into the Hydrophobic Pocket I (HP-I) adjacent to the gatekeeper residue. This steric bulk prevents the molecule from binding to kinases with smaller, restrictive hydrophobic pockets, thereby drastically enhancing kinome selectivity (e.g., favoring CK1δ over off-target kinases like CDK2)[1].

  • Metabolic Shielding: Unsubstituted 7-azaindoles are notorious substrates for Aldehyde Oxidase (AO), which rapidly oxidizes the electron-deficient C2 position, leading to poor pharmacokinetic half-lives. The 2-isopropyl group sterically shields this position, effectively blocking AO-mediated metabolism and improving in vivo stability[4].

G ATP_Site Kinase ATP Binding Site Hinge Hinge Region (Backbone Amides) ATP_Site->Hinge Hydrophobic Hydrophobic Pocket I (Near Gatekeeper) ATP_Site->Hydrophobic Scaffold 7-Azaindole Core (1H-Pyrrolo[2,3-b]pyridine) Scaffold->Hinge Bidentate H-Bonds (N1 Donor, N7 Acceptor) Substituent 2-(1-methylethyl) Group (Isopropyl) Scaffold->Substituent C2 Substitution Substituent->Hydrophobic Steric Packing & Selectivity

Logical mapping of 2-isopropyl-7-azaindole binding interactions within the kinase ATP pocket.

Comparative Scaffold Analysis

To objectively evaluate the 2-isopropyl-7-azaindole scaffold, we must compare it against other standard ATP-competitive chemotypes. The table below synthesizes generalized Structure-Activity Relationship (SAR) data for targeting a representative kinase (e.g., CK1δ).

Table 1: Comparative Kinase Inhibition and Pharmacokinetic Profiling

Scaffold TypeRepresentative Core StructureTarget Kinase (CK1δ) IC₅₀Kinome Selectivity (S-score)Aldehyde Oxidase (AO) LiabilityHinge Binding Motif
2-Isopropyl-7-azaindole 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-< 10 nM High (Restricted HP-I access)Low (Sterically blocked at C2)Bidentate (N1, N7)
Unsubstituted 7-azaindole 1H-Pyrrolo[2,3-b]pyridine~ 45 nMModerate (Promiscuous binding)High (Rapid C2 oxidation)Bidentate (N1, N7)
2-Aminopyrimidine Abemaciclib core> 500 nMBroad / Target-dependentLowMonodentate / Bidentate
Quinazoline Gefitinib coreInactive (> 10 μM)High (EGFR biased)LowMonodentate (N1)

Key Takeaway: While 2-aminopyrimidines and quinazolines are highly effective for kinases like CDKs and EGFR respectively, the 2-isopropyl-7-azaindole scaffold provides superior geometry for kinases requiring deep hydrophobic pocket penetration coupled with bidentate hinge anchoring.

Experimental Validation: Self-Validating TR-FRET Protocol

To accurately quantify the comparative inhibition (IC₅₀) of these analogs, Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the industry standard. The following protocol is designed as a self-validating system to ensure data integrity.

Step-by-Step Methodology:
  • Compound Preparation & Acoustic Dispensing:

    • Action: Serially dilute the 2-isopropyl-7-azaindole analogs in 100% DMSO. Use an acoustic liquid handler to dispense 100 nL into a 384-well microplate.

    • Causality: Acoustic dispensing eliminates tip-based carryover and ensures precise low-volume delivery. This keeps the final DMSO concentration at ≤1%, preventing organic solvent-induced denaturation of the kinase.

  • Enzyme-Inhibitor Pre-incubation:

    • Action: Add 5 μL of kinase buffer containing the target kinase (e.g., CK1δ) and incubate for 15 minutes at room temperature.

    • Causality: This pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the kinase hinge region before substrate competition begins, preventing artificially inflated IC₅₀ values.

  • Reaction Initiation (The Critical Step):

    • Action: Add 5 μL of a solution containing the peptide substrate and ATP. Strictly set the ATP concentration at its apparent Michaelis constant ( Kmapp​ ) for the specific kinase.

    • Causality: Running the assay exactly at Km​ ensures that the measured IC₅₀ is directly proportional to the inhibitor's absolute binding affinity ( Ki​ ) via the Cheng-Prusoff equation. This allows for apples-to-apples comparisons across different kinase assays.

  • Termination & Detection:

    • Action: After 60 minutes, add 10 μL of stop buffer containing EDTA, a Europium (Eu)-labeled anti-phospho antibody, and an APC-labeled tracer.

    • Causality: EDTA chelates Mg²⁺, instantly halting the catalytic reaction. The TR-FRET readout utilizes a time delay (e.g., 50 μs) before measuring emission. This temporal gating completely eliminates short-lived auto-fluorescence emitted by the test compounds, ensuring a pristine signal-to-noise ratio.

  • Validation & Analysis:

    • Action: Calculate the FRET ratio (Emission 665 nm / Emission 615 nm). Validate the assay run by calculating the Z'-factor using the 1% DMSO (MAX) and 10 μM reference inhibitor (MIN) controls. A Z' > 0.6 confirms assay robustness. Fit the data to a 4-parameter logistic (4PL) model to derive the IC₅₀.

G Prep 1. Compound Prep (Acoustic Dispensing) Incubate 2. Pre-incubation (Kinase + Inhibitor Equilibrium) Prep->Incubate React 3. Kinase Reaction (Add Substrate + ATP at Km) Incubate->React Stop 4. Stop & Detect (EDTA + Eu-Ab + APC) React->Stop Analyze 5. TR-FRET Readout (Time-gated Emission & 4PL Fit) Stop->Analyze

Step-by-step TR-FRET workflow for quantifying kinase inhibition and calculating IC50 values.

References

  • US20230339900A1 - Casein kinase 1 delta modulators - Google P
  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - J-Stage.
  • Azaindoles in Medicinal Chemistry - PharmaBlock.
  • Synthesis of Highly Functionalized 4-Iodo-7-azaindazoles via Condensation/Diels-Alder/Retro-Diels-Alder Cyclization...

Sources

Comparative

Validating the Structural Integrity of 2-Isopropyl-1H-Pyrrolo[2,3-b]pyridine: A Comparative Guide to Crystallographic Modalities

As a Senior Application Scientist overseeing structural validation pipelines, I frequently encounter the limitations of standard analytical techniques when characterizing privileged pharmacophores. 1H-Pyrrolo[2,3-b]pyrid...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist overseeing structural validation pipelines, I frequently encounter the limitations of standard analytical techniques when characterizing privileged pharmacophores. 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (commonly known as 2-isopropyl-7-azaindole) is a prime example. The 7-azaindole core is a highly sought-after bioisostere in kinase inhibitor design due to its ability to form dual hydrogen bonds with the kinase hinge region. However, validating its absolute 3D structural integrity—specifically its tautomeric state and the steric vector of the 2-isopropyl group—requires moving beyond routine spectroscopy into the realm of advanced diffraction modalities.

This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD), Microcrystal Electron Diffraction (MicroED), and Nuclear Magnetic Resonance (NMR) spectroscopy, providing a self-validating experimental workflow for definitive structural confirmation.

The Molecular Challenge: Why Routine Analysis Fails

The structural validation of 2-isopropyl-7-azaindole presents two distinct challenges:

  • Tautomeric Ambiguity: 7-azaindoles are characterized by intermolecular hydrogen-bonded dimers (N1–H···N7)[1](). In solution, rapid proton exchange at the N1 position averages the NMR signals, masking the exact hydrogen-bonding network.

  • Steric Profiling: The bulky 2-isopropyl group introduces steric hindrance that dictates the molecule's rotational conformation. 1D/2D NMR provides a time-averaged conformational ensemble rather than precise dihedral angles required for Structure-Based Drug Design (SBDD).

To obtain absolute spatial coordinates, diffraction methods are mandatory.

Comparative Analysis of Analytical Modalities

The following table summarizes the performance metrics of the three primary modalities used for small-molecule structural validation.

Performance MetricSingle-Crystal XRD (SCXRD)MicroED (Cryo-EM)Solution-State NMR (1D/2D)
Sample Requirement > 10 μm single crystal~100 nm nanocrystalline powder[2]()1–5 mg (dissolved in deuterated solvent)
Spatial Resolution Atomic (< 0.8 Å)Atomic (< 1.0 Å)[2]()Connectivity & relative stereochemistry only
Tautomer Resolution Absolute (Direct H-atom electron density localization)Absolute (Strong electron interaction with protons)[2]()Ambiguous (Time-averaged due to rapid exchange)
Data Acquisition Time Medium (Hours, bottleneck is crystallization)High (Minutes per compound)[3]()High (Minutes to Hours)
Primary Limitation Fails if the compound resists forming large, ordered crystalsDynamical scattering complicates precise anisotropic refinement[4]()Lacks absolute 3D spatial coordinates

The Causality of Analytical Selection

Why do we prioritize SCXRD for this specific molecule, and when do we pivot to MicroED?

The causality is rooted in the physics of scattering. SCXRD relies on X-rays scattering off the electron clouds of atoms. Because it traps the 2-isopropyl-7-azaindole molecule in a deep thermodynamic well (the crystal lattice), we can directly observe the residual electron density of the N1 proton, confirming its exact position and proving the existence of the N1-H···N7 dimer. SCXRD provides highly accurate structure factors ( Fobs​ ), which are essential for precise bond length determination.

However, the 2-isopropyl group's steric bulk can sometimes frustrate ordered crystal packing, resulting in microcrystalline powders. In these instances, MicroED is the necessary alternative. MicroED utilizes an electron beam in a cryo-transmission electron microscope (cryo-TEM). Because electrons interact with matter much more strongly than X-rays, MicroED can collect complete diffraction data from crystals a billionth the size of those required for conventional X-ray diffraction[5](). While dynamical scattering in MicroED can slightly reduce the precision of atomic displacement parameters compared to SCXRD[4](), it rescues projects that would otherwise stall at the crystallization phase.

Self-Validating Experimental Protocol: SCXRD Workflow

To guarantee scientific integrity, a structural validation protocol cannot rely on blind data collection; it must be a self-validating system with internal quality control (QC) gates.

Step 1: Controlled Crystallization & Optical Validation
  • Action: Dissolve 5 mg of synthesized 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- in minimal dichloromethane (DCM). Set up a vapor diffusion chamber using hexane as the antisolvent to force slow nucleation.

  • Self-Validation Gate (QC1): After 72 hours, examine the crystals under a polarized light microscope. A structurally sound single crystal will exhibit complete, uniform extinction of light when rotated by 90°. If birefringence is fractured or irregular, the crystal is twinned and must be rejected to prevent unsolvable diffraction patterns.

Step 2: Cryogenic Diffraction & Lattice Assessment
  • Action: Mount a validated crystal on a MiTeGen loop using paratone oil. Flash-cool the sample to 100 K in a continuous nitrogen stream to minimize thermal vibration (Debye-Waller effect) and radiation damage.

  • Self-Validation Gate (QC2): Collect 50 preliminary diffraction frames. The diffractometer software must index the reflections with a mosaicity of < 1.0°. If the diffraction spots are smeared (mosaicity > 1.0°), the internal lattice is strained by the isopropyl group's packing, and data collection is aborted to save instrument time.

Step 3: Phase Solution & Anisotropic Refinement
  • Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structural model using full-matrix least-squares on F2 (SHELXL).

  • Self-Validation Gate (QC3): The refinement is only considered successful if it mathematically converges. The primary metric, the R1​ value, must drop below 5% ( R1​<0.05 ). Furthermore, the Fourier difference map must be flat (highest residual peak < 0.5 e/ų), proving that all atoms—including the elusive N1 proton—have been correctly assigned.

Step 4: Orthogonal Database Validation
  • Action: Generate the final Crystallographic Information File (CIF) containing the 3D coordinates.

  • Self-Validation Gate (QC4): Run the CIF through the Cambridge Structural Database (CSD) Mogul geometry analyzer[6](). Mogul statistically compares the experimental bond lengths and angles of your 2-isopropyl-7-azaindole against over 1.3 million curated, validated structures[7](). The structure is only validated for publication if the CheckCIF report is free of Level A or B alerts.

Workflow Visualization

StructuralValidation Start Synthesized 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- Cryst Crystallization Trial (Vapor Diffusion) Start->Cryst NMR Solution NMR (Amorphous) Start->NMR Fails to crystallize QC1 Optical Birefringence Check Cryst->QC1 SCXRD Single-Crystal XRD (>10 μm) QC1->SCXRD Single Crystal MicroED MicroED (Cryo-EM) (<1 μm powder) QC1->MicroED Nanocrystalline Data Diffraction Data Collection (100 K) SCXRD->Data MicroED->Data QC2 Mosaicity < 1.0°? Data->QC2 QC2->Cryst No (Disordered) Refine Structure Solution & Anisotropic Refinement QC2->Refine Yes QC3 R1 < 5% & CheckCIF Clean? Refine->QC3 QC3->Refine No (Re-model) Valid CSD Deposition & Structural Integrity Confirmed QC3->Valid Yes

Decision matrix and self-validating workflow for 7-azaindole structural characterization.

References

  • The Largest Curated Crystal Structure D
  • Validating and understanding ring conformations using small molecule crystallographic d
  • The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determin
  • SCXRD vs MicroED Comparison for Crystallography Research.
  • Electron crystallography of small molecules: Big impact on science! dectris.com.
  • X-ray versus MicroED. (A) Atomic scattering values of O and Ca species...
  • 2-(3,4,5-Trimethoxyphenyl)-1H-pyrrolo[2,3-b]pyridine - IUCr Journals. iucr.org.

Sources

Safety & Regulatory Compliance

Safety

1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- proper disposal procedures

As a Senior Application Scientist, I understand that handling specialized heterocyclic building blocks requires more than just a superficial reading of a safety data sheet. 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I understand that handling specialized heterocyclic building blocks requires more than just a superficial reading of a safety data sheet. 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (commonly known as 2-isopropyl-7-azaindole, CAS: 27257-18-7)[1] is a highly valuable bioisostere used extensively in the development of kinase inhibitors and other targeted therapeutics.

However, the specific structural modifications that make this compound useful in drug discovery also dictate its handling and disposal requirements. The presence of the isopropyl group at the C2 position increases the molecule's lipophilicity compared to the parent 7-azaindole. While this enhances membrane permeability for drug candidates, it simultaneously increases the risk of rapid dermal absorption and environmental persistence if not disposed of correctly.

Below is the definitive operational guide for the safe handling, spill response, and disposal of this compound, designed to ensure absolute laboratory safety and regulatory compliance.

Part 1: Quantitative Hazard Assessment & Causality

To safely manage a chemical, you must understand the mechanistic reasons behind its hazards. The table below synthesizes the quantitative and qualitative data for 2-isopropyl-7-azaindole, explaining the why behind the safety classifications.

Property / HazardValue / ClassificationMechanistic Causality
CAS Number 1[1]Unique regulatory identifier for 2-isopropyl-1H-pyrrolo[2,3-b]pyridine.
Physical State Solid / PowderTypical for substituted azaindoles at room temperature; highly prone to electrostatic charge buildup and dust formation[2].
Skin/Eye Irritation Category 2 (H315, H319)The basic nitrogen lone pairs interact with biological nucleophiles, while the lipophilic isopropyl group aids in rapid tissue penetration, causing localized inflammation[3].
Chemical Incompatibility Strong Oxidizing AgentsThe electron-rich pyrrole ring is highly susceptible to spontaneous, exothermic oxidative degradation when exposed to strong acids or oxidizers[2].

Part 2: Operational Workflows & Step-by-Step Methodologies

Every protocol below is designed as a self-validating system . This means built-in checks ensure the procedure was executed correctly before you move to the next step.

Protocol A: Spill Containment and Decontamination

Objective: Safely neutralize and remove accidental benchtop or floor spills without aerosolizing the active pharmaceutical intermediate.

  • Isolate the Area: Immediately restrict access to the spill zone to prevent tracking the lipophilic powder across the laboratory.

  • Suppress Aerosolization (Critical Step): Do NOT dry sweep. Dry sweeping generates fine, airborne particulates that bypass standard safety glasses and exponentially increase inhalation risks[4]. Instead, gently cover the spill with damp absorbent pads or mix it with an inert, dust-suppressing material like damp sand or vermiculite[5].

  • Mechanical Collection: Using non-sparking, anti-static tools, scoop the dampened mixture into a wide-mouth high-density polyethylene (HDPE) container[6].

  • Surface Decontamination: Wash the affected surface with a surfactant-based solution (e.g., laboratory detergent and water). The surfactant micelles effectively encapsulate the lipophilic isopropyl-azaindole residues, allowing them to be wiped away safely[3]. Dispose of the wipes in the same HDPE container.

  • System Validation Check: How do you know the bench is clean? Azaindole derivatives possess a highly conjugated aromatic system that often exhibits fluorescence. Turn off the room lights and inspect the spill area with a handheld UV lamp (254 nm / 365 nm). If fluorescence is detected, residual compound remains; repeat Step 4 until the surface is optically clear.

Protocol B: Proper Waste Segregation and Disposal

Objective: Package and process chemical waste to ensure environmental compliance and prevent hazardous downstream reactions.

  • Segregate by Compatibility: Ensure the waste stream is completely free of strong oxidizing agents (e.g., peroxides, nitric acid)[2]. Mixing azaindoles with oxidizers can trigger spontaneous, exothermic ring-opening reactions that may melt waste containers.

  • Primary Containment: Transfer the collected waste into a chemically compatible, sealable container. HDPE is mandatory here because it provides an excellent moisture barrier and resists degradation from heterocyclic organic bases.

  • GHS Labeling: Affix a compliant label detailing the contents as "Hazardous Organic Solid Waste: Contains 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-". You must include the GHS Irritant (Exclamation Mark) pictogram[3].

  • System Validation Check: Before moving the sealed HDPE container to the central waste accumulation area, monitor it for 15 minutes. A lack of temperature increase or pressure buildup validates that the waste stream is free of incompatible oxidizers and is safe for transport.

  • Final Destruction (Licensed Incineration): Route the sealed containers to an approved, licensed hazardous waste disposal plant[7]. Do not dispose of this compound down the drain, as nitrogen heterocycles can persist in aquatic ecosystems and disrupt local microbial environments[6]. High-temperature incineration (>1000°C) is required to fully combust the highly stable bicyclic core, converting the nitrogen heteroatoms into NOx gases, which are subsequently captured by the facility's environmental scrubbers.

Part 3: Logical Workflow Visualization

The following diagram maps the critical decision points for the segregation and disposal of 2-isopropyl-7-azaindole waste, ensuring incompatible materials are never mixed.

G N1 Solid Waste Generation (2-isopropyl-7-azaindole) N2 Contaminated with Strong Oxidizers? N1->N2 N3 Quench & Separate (Exothermic Risk) N2->N3 Yes N4 Transfer to HDPE Container N2->N4 No N3->N4 N5 Affix GHS Labels (Irritant/Toxic) N4->N5 N6 High-Temperature Incineration (>1000°C) N5->N6

Workflow for the safe segregation and disposal of 2-isopropyl-7-azaindole waste.

References

  • "2-Isopropyl-1H-pyrrolo[2,3-b]pyridine — Chemical Substance Information", NextSDS. 1[1]

  • "SAFETY DATA SHEET - 7-Azaindole", ThermoFisher Scientific. 7[7]

  • "Safety Data Sheet: 7-Azaindole", Carl ROTH. 6[6]

  • "6-Chloro-5-azaindole Safety Data Sheet", Apollo Scientific.4[4]

  • "5-Bromo-1H-pyrrolo[2,3-b]pyridine Safety Data Sheet", Fisher Scientific. 2[2]

  • "3-iodo-1-methyl-1H-pyrrolo[2,3-b]pyridine Safety Data Sheet", Key Organics. 5[5]

  • "4-Chloro-1H-pyrrolo[2,3-b]pyridine - SAFETY DATA SHEET", TCI Chemicals. 3[3]

Sources

Handling

Personal protective equipment for handling 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-

As a Senior Application Scientist, I approach laboratory safety not as a static checklist of rules, but as a dynamic system of chemical causality. 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (CAS: 27257-18-7), commonly...

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Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach laboratory safety not as a static checklist of rules, but as a dynamic system of chemical causality. 1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)- (CAS: 27257-18-7), commonly known as 2-isopropyl-7-azaindole, is a highly valuable bioisostere used in kinase inhibitor drug discovery. However, the exact structural features that make it pharmacologically valuable also dictate its operational risks.

This guide provides a self-validating, step-by-step protocol for handling this compound, ensuring that every safety measure is grounded in the molecule's fundamental physicochemical properties.

Mechanistic Hazard Assessment (The "Why" Behind the Risk)

To handle 2-isopropyl-7-azaindole safely, one must understand how its molecular architecture interacts with human biology[1]:

  • Ocular and Respiratory Irritation (H319, H335): The 7-azaindole core contains a pyridine-like nitrogen. The lone pair on this nitrogen acts as a strong hydrogen-bond acceptor. When airborne dust contacts the aqueous tear film of the eye or respiratory mucosa, rapid dissolution and localized pH shifts occur, triggering severe irritation pathways[2].

  • Dermal Penetration (H315): The bulky, non-polar isopropyl group at the C2 position drastically increases the partition coefficient (LogP) of the molecule compared to the parent azaindole. This enhanced lipophilicity allows the compound to easily breach the lipid-rich stratum corneum of the skin, leading to contact dermatitis upon exposure[1].

Quantitative PPE Matrix

Because of the compound's lipophilicity and fine particulate nature, standard laboratory PPE must be upgraded to meet specific quantitative thresholds[3].

Protection TierEquipment SpecificationRegulatory StandardMechanistic Rationale
Dermal (Hands) Nitrile Rubber Gloves• Min. thickness: 0.11 mm• Breakthrough: >480 minEN 374 / ASTM F739Nitrile polymers provide a dense, non-polar barrier that effectively resists the penetration of lipophilic azaindole derivatives.
Ocular Snug-fitting Chemical Safety GogglesEN 166 / ANSI Z87.1Prevents micro-particulates from interacting with the aqueous tear film, neutralizing the risk of severe eye irritation.
Respiratory Particulate Respirator (Type P / N95)EN 143 / NIOSHMandatory if local exhaust fails; filters out aerosolized particles that target mucosal hydrogen-bond networks.
Systemic Flame-resistant Lab Coat, closed footwearOSHA 1910.132Prevents electrostatic adhesion of the powder to everyday clothing, eliminating chronic, low-dose dermal exposure.

Operational Workflow & Handling Procedures

Every protocol described below is designed as a self-validating system —meaning the procedure itself contains built-in checks that confirm safety before the next step is taken.

Phase 1: Engineering Controls & Preparation

  • Ventilation Validation: Conduct all handling inside a certified chemical fume hood. Validation Check: Verify via the digital monitor or a delicate task wipe that the face velocity is maintained between 0.4 to 0.6 m/s (80-120 fpm).

  • Static Mitigation: Azaindole powders are prone to triboelectric charging and can aerosolize unpredictably. Validation Check: Use anti-static weighing boats and grounded, non-sparking spatulas. If the powder "jumps" to the spatula, increase ambient humidity or use a static eliminator gun before proceeding.

Phase 2: Active Handling & Transfer 3. Weighing: Tare the analytical balance inside the fume hood. Slowly transfer the 2-isopropyl-7-azaindole powder, keeping the container as close to the weighing boat as possible to minimize drop height. 4. Closed-System Solubilization: If preparing a stock solution, add the solvent (e.g., DMSO, methanol, or toluene) directly to the weighing vessel inside the hood before transferring it to the main reactor. Validation Check: Visually confirm complete dissolution. Transporting a liquid solution is exponentially safer than transporting a dry, dispersible powder.

Phase 3: Decontamination & Spill Management 5. Chemical Decontamination: Because the compound is weakly basic and lipophilic, standard water washes will fail. Clean surfaces first with a dilute acidic solution (e.g., 1% acetic acid) to protonate the pyridine nitrogen, rendering it water-soluble. Follow with an ethanol wipe to remove residual organics, and finish with distilled water. 6. Spill Response: In the event of a dry spill, do NOT use compressed air or dry sweeping. Cover the spill with a damp absorbent pad to suppress dust, then sweep the bound material into a designated hazardous waste container[3].

Workflow Visualization

PPE_Workflow Start 1. Hazard Assessment Review SDS & Risks Vent 2. Engineering Controls Verify Fume Hood (>0.5 m/s) Start->Vent PPE 3. Don PPE Nitrile (EN 374), Goggles (EN 166) Vent->PPE Handle 4. Material Handling Weighing & Transfer PPE->Handle Spill Spill or Exposure? Handle->Spill Clean Emergency Protocol Contain, Absorb, Wash Spill->Clean YES Process 5. Reaction Setup Closed System Spill->Process NO Waste 7. Waste Disposal EPA/RCRA Compliant Clean->Waste Decon 6. Decontamination Acid Wash & Wipe Process->Decon Decon->Waste

Figure 1: Standard operating workflow for handling 2-isopropyl-1H-pyrrolo[2,3-b]pyridine.

Waste Management & Disposal Plan

Under the EPA's Resource Conservation and Recovery Act (RCRA), waste containing pyridine derivatives must be managed with strict regulatory compliance[4].

  • Solid Waste: Contaminated PPE, weighing boats, and spill cleanup materials must be placed in sealed, chemically resistant containers labeled as "Toxic Solid Waste."

  • Liquid Waste: If the compound is dissolved in non-halogenated solvents (e.g., toluene, methanol) during your reaction, the waste stream often falls under EPA Hazardous Waste Code F005 [4]. It must be segregated from halogenated waste and sent to an approved facility for high-temperature incineration. Never discharge azaindole derivatives or their solvent mixtures into the municipal sewer system[3].

References

  • Title: 2-Isopropyl-1H-pyrrolo[2,3-b]pyridine — Chemical Substance Information | Source: nextsds.com | URL: 1

  • Title: 1H-Pyrrolo(2,3-b)pyridine | C7H6N2 | CID 9222 - PubChem | Source: nih.gov | URL: 2

  • Title: Hazardous Waste Listings | EPA | Source: epa.gov | URL: 4

  • Title: SAFETY DATA SHEET - Fisher Scientific | Source: fishersci.co.uk | URL: 3

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

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Min. plausibility 0.01
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Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
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Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-
Reactant of Route 2
1H-Pyrrolo[2,3-b]pyridine, 2-(1-methylethyl)-
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